Octopamine hydrochloride, (-)-
Description
Significance of Biogenic Amines in Invertebrate Neurobiology
Biogenic amines, including octopamine (B1677172), tyramine (B21549), dopamine (B1211576), serotonin (B10506), and histamine (B1213489), are fundamental neuroactive molecules in the central and peripheral nervous systems of invertebrates. mdpi.comuky.edu They function as neurotransmitters, neuromodulators, and neurohormones, regulating a wide spectrum of vital functions. mdpi.comnih.govresearchgate.net These functions are diverse and essential for survival, encompassing everything from the modulation of sensory inputs and motor control to complex behaviors like learning, memory, and social interactions. mdpi.comnih.govdovepress.com In social insects like ants and bees, for instance, biogenic amines are pivotal in regulating reproductive states, locomotion, aggression, and nestmate recognition. mdpi.com The study of these amines in invertebrates offers a unique window into the fundamental principles of neural circuit function and behavioral regulation, often providing simpler and more accessible models compared to the vertebrate nervous system.
Historical Context of Octopamine Discovery and Research Trajectories
The journey into the world of octopamine began in 1948 when Italian scientist Vittorio Erspamer first identified it in the salivary glands of the octopus, Octopus vulgaris. wikipedia.orgoup.com Initially described as having an "adrenaline-like" action, subsequent research has solidified its importance in invertebrate physiology. frontiersin.org For a considerable time, its precursor, tyramine, was thought to be merely an intermediate in the synthesis of octopamine. frontiersin.orgnih.gov However, more recent studies have revealed that tyramine has its own distinct physiological roles, sometimes acting in opposition to octopamine. frontiersin.orgnih.gov
Research trajectories have since expanded to explore the multifaceted roles of octopamine across a wide range of invertebrate species, including insects, crustaceans, and mollusks. nih.gov Investigations have focused on its involvement in energy-demanding behaviors, modulation of muscle activity, and its critical role in learning and memory. The discovery that octopamine receptors are largely restricted to invertebrates has also spurred interest in them as potential targets for developing highly specific insecticides. nih.govresearchgate.net
Octopamine Hydrochloride, (-)- as a Research Compound
To study the physiological effects of octopamine in a controlled laboratory setting, researchers often utilize its hydrochloride salt form. (-)-Octopamine hydrochloride is a commercially available and stable form of the naturally occurring L-isomer of octopamine. Its solubility in water makes it suitable for various experimental applications. thermofisher.krtargetmol.com This compound serves as a crucial tool for pharmacologically probing the function of octopaminergic systems. By applying (-)-Octopamine hydrochloride to isolated tissues, neuronal preparations, or whole organisms, scientists can mimic the effects of endogenous octopamine release and investigate its downstream consequences on cellular signaling and behavior. It is important to note that this compound is intended for research use only. medchemexpress.comscbt.com
Overview of Octopamine's Diverse Roles as Neurotransmitter, Neuromodulator, and Neurohormone in Invertebrates
Octopamine's influence within the invertebrate nervous system is remarkably versatile, functioning as a neurotransmitter, neuromodulator, and neurohormone. nih.govresearchgate.net
Neurotransmitter: In its role as a neurotransmitter, octopamine is released at synaptic junctions to transmit signals directly to adjacent neurons or effector cells. nih.govcdnsciencepub.com A classic example is its function in the light organ of fireflies, where its release triggers the production of light. cdnsciencepub.com It also regulates the activity of endocrine glands. dovepress.comnih.gov
Neuromodulator: As a neuromodulator, octopamine diffuses over a wider area, influencing the activity of entire circuits of neurons rather than just a single postsynaptic cell. nih.govfrontiersin.org This modulatory role is evident in its ability to desensitize sensory inputs, increase arousal, and influence the initiation and maintenance of rhythmic behaviors like flight and walking. nih.govnih.govfrontiersin.org It also plays a key role in complex behaviors such as learning and memory. nih.govnih.gov
Neurohormone: When released into the hemolymph (the invertebrate equivalent of blood), octopamine acts as a neurohormone, traveling throughout the body to act on distant target tissues. dovepress.comcdnsciencepub.combiologists.com In this capacity, it is often considered the invertebrate "fight-or-flight" hormone, analogous to norepinephrine (B1679862) in vertebrates. wikipedia.orgfrontiersin.org It mobilizes energy reserves by stimulating the breakdown of lipids and carbohydrates, preparing the organism for periods of heightened activity or stress. dovepress.comnih.govplos.org
This tripartite functionality allows octopamine to orchestrate a coordinated response across the nervous and physiological systems, enabling invertebrates to adapt to a wide range of internal and external stimuli.
Detailed Research Findings
The multifaceted roles of octopamine are underpinned by its interaction with specific receptors and the subsequent activation of intracellular signaling pathways.
Octopamine Receptor Subtypes
Octopamine exerts its effects by binding to G-protein coupled receptors (GPCRs) on the cell surface. nih.govnih.gov At least three main classes of octopamine receptors have been identified in invertebrates:
OctαR (OCTOPAMINE1 receptors): These receptors are more closely related to vertebrate α-adrenergic receptors. wikipedia.org
OctβR (OCTOPAMINE2 receptors): These receptors share more similarities with vertebrate β-adrenergic receptors. wikipedia.org
Octopamine/Tyramine Receptors (Oct-TyrR): This class of receptors can be activated by both octopamine and its precursor, tyramine. wikipedia.org
The existence of multiple receptor subtypes allows for the diverse and specific responses to octopamine observed in different tissues and at different times. nih.gov For example, in the fruit fly Drosophila melanogaster, there are multiple isoforms of the OctβR receptor. wikipedia.org
Signaling Pathways
Upon binding to its receptors, octopamine initiates a cascade of intracellular events known as signaling pathways. The specific pathway activated depends on the receptor subtype and the cell type. nih.govnih.gov The primary signaling pathways associated with octopamine receptors include:
cAMP Pathway: Activation of some octopamine receptors leads to an increase in intracellular cyclic AMP (cAMP) levels. uky.edunih.gov This is a common mechanism for OctβR receptors. wikipedia.org
Phospholipase C (PLC) Pathway: Other octopamine receptors, upon activation, stimulate phospholipase C, leading to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). nih.govnih.gov This pathway often results in an increase in intracellular calcium concentrations. nih.govnih.gov
For instance, in the cricket lateral oviduct, the excitatory effects of octopamine on muscle contractions are mediated by the PLC signaling pathway. nih.gov The diversity of receptors and their coupling to different second messenger systems provide the molecular basis for octopamine's pleiotropic effects. nih.govresearchgate.net
Table 1: Key Biogenic Amines in Invertebrate Neurobiology
| Compound Name | Primary Role(s) | Key Functions |
|---|---|---|
| Octopamine | Neurotransmitter, Neuromodulator, Neurohormone | "Fight-or-flight" response, energy mobilization, learning, memory, aggression. mdpi.comnih.govwikipedia.org |
| Tyramine | Neurotransmitter, Neurohormone | Precursor to octopamine, independent physiological roles, sometimes antagonistic to octopamine. frontiersin.orgnih.govbiologists.com |
| Dopamine | Neurotransmitter, Neuromodulator | Reward signaling, motor control, learning, memory. mdpi.comfrontiersin.orgroyalsocietypublishing.org |
| Serotonin | Neurotransmitter, Neuromodulator | Regulation of mood, appetite, sleep, learning. mdpi.comfrontiersin.org |
| Histamine | Neurotransmitter | Sensory processing, particularly in the visual system of some insects. uky.edufrontiersin.org |
Table 2: Investigated Effects of Octopamine in Invertebrates
| Species | Investigated Effect | Finding |
|---|---|---|
| Locust | Modulation of muscle activity | Enhances the effectiveness of leg muscle contraction for jumping. |
| Honey Bee & Fruit Fly | Learning and memory | Plays a major role in associative learning. oup.com |
| Firefly | Light production | Release of octopamine in the lantern leads to light emission. cdnsciencepub.com |
| Cricket | Appetitive learning | Octopamine signaling is crucial for associating a stimulus with a reward. frontiersin.org |
| Fruit Fly | Aggression | Reducing octopamine levels decreases aggression. wikipedia.org |
| Fruit Fly | Flight speed regulation | Modulates the visual control of flight speed. biologists.com |
| Bumble Bee | Gustatory responsiveness | Lowers the sucrose (B13894) response threshold, enhancing sensitivity to sweet tastes. biorxiv.org |
| Hawkmoth | Pheromone sensitivity | Increases the sensitivity of male moths to female sex pheromones. nih.gov |
Structure
3D Structure of Parent
Properties
CAS No. |
19462-08-9 |
|---|---|
Molecular Formula |
C8H12ClNO2 |
Molecular Weight |
189.64 g/mol |
IUPAC Name |
4-[(1R)-2-amino-1-hydroxyethyl]phenol;hydrochloride |
InChI |
InChI=1S/C8H11NO2.ClH/c9-5-8(11)6-1-3-7(10)4-2-6;/h1-4,8,10-11H,5,9H2;1H/t8-;/m0./s1 |
InChI Key |
PUMZXCBVHLCWQG-QRPNPIFTSA-N |
Isomeric SMILES |
C1=CC(=CC=C1[C@H](CN)O)O.Cl |
Canonical SMILES |
C1=CC(=CC=C1C(CN)O)O.Cl |
Origin of Product |
United States |
Biosynthesis, Metabolism, and Homeostasis of Octopamine
Enzymatic Pathways of Octopamine (B1677172) Biosynthesis
The primary route for octopamine synthesis is a two-step enzymatic process that begins with the amino acid L-tyrosine. researchgate.net This de novo pathway is the main source of octopamine in many invertebrates. researchgate.net
Tyrosine Decarboxylase (TDC) Activity and Tyramine (B21549) Precursor Formation
The initial and committing step in octopamine biosynthesis is the conversion of L-tyrosine to tyramine. This reaction is catalyzed by the enzyme Tyrosine Decarboxylase (TDC) . nih.govnih.govresearchgate.net TDC removes the carboxyl group from tyrosine, yielding tyramine as the direct precursor to octopamine. taylorandfrancis.com In Drosophila melanogaster, two distinct TDC genes, dTdc1 and dTdc2, have been identified. While both gene products exhibit TDC activity, their expression is spatially segregated, with dTdc1 being expressed in non-neural tissues and dTdc2 in neural tissues. sdbonline.org The activity of TDC is a critical regulatory point in the octopamine synthesis pathway. For instance, studies in Drosophila have shown that the transcription factor FOXO can influence TDC activity, suggesting a link between stress responses and octopamine production. sdbonline.org
Tyramine β-Hydroxylase (TβH) Mediated Conversion to Octopamine
Following its formation, tyramine is hydroxylated to form octopamine. This crucial conversion is mediated by the enzyme Tyramine β-Hydroxylase (TβH) . nih.govresearchgate.net TβH is considered a key enzyme in regulating the synthesis and secretion of octopamine in neurons. bioscientifica.com The activity of TβH can be influenced by various factors, including stress. For example, in the cockroach Periplaneta americana, mechanical stress leads to a significant increase in TβH activity. bioscientifica.com The gene encoding TβH can produce multiple transcripts, leading to different protein isoforms with potentially distinct functions, adding another layer of regulatory complexity to octopamine synthesis. biorxiv.org
Table 1: Key Enzymes in Octopamine Biosynthesis
| Enzyme | Precursor | Product | Function |
|---|---|---|---|
| Tyrosine Decarboxylase (TDC) | L-Tyrosine | Tyramine | Decarboxylation |
Mechanisms of Octopamine Catabolism and Degradation
The physiological effects of octopamine are terminated through its metabolic breakdown. This process, known as catabolism, involves enzymatic modifications that inactivate the molecule.
Role of Monoamine Oxidase (MAO) in Oxidative Deamination
A major pathway for the degradation of octopamine and other monoamines is oxidative deamination, a reaction catalyzed by Monoamine Oxidase (MAO) . nih.govresearchgate.net MAO is a mitochondrial-bound enzyme that converts monoamines into their corresponding aldehydes. nih.gov This process also generates byproducts such as ammonia (B1221849) and hydrogen peroxide. nih.gov In invertebrates, MAO plays a significant role in inactivating octopamine. researchgate.netnih.gov Studies in the orb-weaving spider Larinioides cornutus have shown that MAO activity fluctuates throughout the day and exhibits substrate specificity, with a higher degradation rate for octopamine compared to serotonin (B10506). researchgate.netnih.gov Inhibition of MAO has been shown to increase the presence of both tyramine and octopamine, highlighting its role in regulating their levels. nih.gov
Contribution of Catechol-O-methyltransferase (COMT) to Metabolite Formation
While MAO is a primary degradation enzyme, another key enzyme, Catechol-O-methyltransferase (COMT) , is involved in the metabolism of catecholamines. nih.govwikipedia.org COMT catalyzes the transfer of a methyl group from S-adenosyl methionine (SAM) to a hydroxyl group on a catechol structure. wikipedia.orgtaylorandfrancis.com Although octopamine itself is a phenolamine and not a catecholamine (lacking the second hydroxyl group on the phenyl ring), COMT can act on its metabolites and related compounds that do possess a catechol structure. taylorandfrancis.com For instance, in the degradation pathway of dopamine (B1211576), a related biogenic amine, COMT plays a crucial role in forming metabolites like homovanillic acid. nih.gov Research on the filarial nematode Dirofilaria immitis has shown that its COMT enzyme can methylate octopamine, although with lower efficiency than dopamine. plos.org
In addition to oxidative deamination and methylation, N-acetylation is another proposed metabolic pathway for octopamine in some insects, such as the cockroach (Periplaneta americana). nih.gov
Regulation of Octopamine Levels in Neural and Non-Neural Tissues
The concentration of octopamine is tightly regulated in both neural and non-neural tissues to ensure proper physiological function. This regulation occurs at multiple levels, including synthesis, release, and degradation.
In neural tissues, octopamine levels are linked to neuronal activity. For instance, depolarization of lobster nerves leads to the Ca2+-dependent release of octopamine. nih.gov The synthesis of octopamine itself is also under regulatory control. During the development of the moth Manduca sexta, there is a significant increase in TβH activity, which parallels the rise in octopamine levels in the central nervous system. nih.gov This suggests that developmental cues can modulate the enzymatic machinery for octopamine production. nih.gov
In non-neural tissues, octopamine levels are also dynamically regulated. In Caenorhabditis elegans, nutrient deprivation leads to an upregulation of tbh-1 expression, the gene encoding TβH, resulting in increased octopamine biosynthesis. nih.gov This elevated octopamine, in turn, acts on intestinal cells to promote lipid hydrolysis, providing energy during starvation. nih.gov This demonstrates a clear link between the organism's metabolic state and the regulation of octopamine levels in peripheral tissues. biologists.comnih.gov Furthermore, factors like juvenile hormone in insects can influence octopamine levels, impacting behaviors such as foraging. researchgate.net The presence of octopamine receptors in various tissues, including the prothoracic gland in Drosophila, suggests autocrine or paracrine regulation of octopamine signaling, further contributing to the localized control of its levels and actions. sdbonline.org
The intricate interplay between synthesis, catabolism, and tissue-specific regulatory mechanisms ensures that octopamine levels are precisely maintained, allowing it to effectively orchestrate a diverse array of physiological and behavioral processes in invertebrates. nih.govresearchgate.net
Comparative Analysis of Octopamine Biosynthesis and Metabolism Across Invertebrate Phyla
The biosynthesis and metabolism of octopamine, a critical biogenic amine in invertebrates, exhibit both remarkable conservation and significant divergence across different phyla. wikipedia.orgbiologists.com Functioning as a neurotransmitter, neuromodulator, and neurohormone, octopamine's physiological roles are tightly controlled by its synthesis, release, and inactivation. nih.govdovepress.com An examination of these processes in major invertebrate groups such as Arthropoda, Mollusca, and Nematoda reveals phylum-specific adaptations in metabolic pathways, reflecting the evolutionary diversification of neuroendocrine signaling.
The primary biosynthetic pathway for octopamine is highly conserved across invertebrates. nih.govplos.org This two-step process begins with the amino acid L-tyrosine.
Decarboxylation of Tyrosine: The first step involves the conversion of L-tyrosine to tyramine. This reaction is catalyzed by the enzyme Tyrosine decarboxylase (TDC). researchgate.nettaylorandfrancis.com
Hydroxylation of Tyramine: Subsequently, tyramine is hydroxylated to form (-)-octopamine, the biologically active enantiomer. This crucial step is mediated by the enzyme Tyramine β-hydroxylase (TβH). plos.orghamilton.edu
This core pathway has been identified in arthropods, such as the fruit fly Drosophila melanogaster and the locust Schistocerca gregaria, as well as in nematodes like Caenorhabditis elegans. researchgate.netnih.gov In molluscs, the presence of both octopamine and its precursor tyramine strongly suggests the operation of the same enzymatic pathway. nih.gov While an alternative "salvage pathway" has been proposed in some insects, its significance remains a subject of debate. dovepress.com
In contrast to the conserved synthesis, the metabolic inactivation of octopamine displays considerable variation among invertebrate phyla. The primary mechanisms involve enzymatic modification to terminate the signal and facilitate excretion.
In the phylum Arthropoda , particularly within the class Insecta, the predominant metabolic route for deactivating octopamine is N-acetylation . The enzyme N-acetyltransferase catalyzes the transfer of an acetyl group to octopamine, forming N-acetyloctopamine. nih.gov This metabolite is generally considered inactive. In addition to enzymatic degradation, signal termination in many insects also occurs via reuptake of octopamine from the synaptic cleft by specific membrane transporters. dovepress.com However, the presence of these transporters is not universal; they are notably absent in some dipteran and hymenopteran insects, including Drosophila melanogaster, which must rely more heavily on enzymatic degradation. dovepress.com
The phylum Nematoda , exemplified by C. elegans, showcases a more complex metabolic scenario. While N-acetylation also occurs in nematodes, a significant and distinct pathway involves N-succinylation . nih.gov In this process, octopamine is conjugated with succinyl-CoA to form N-succinyl-octopamine. This molecule is then further modified by glycosylation, becoming a key component of a class of signaling molecules known as ascarosides (e.g., osas#9). nih.govnih.gov This pathway uniquely links the metabolism of a major neurotransmitter directly to the biosynthesis of chemical cues used in inter-organismal communication, such as regulating dispersal and developmental arrest (dauer formation). nih.gov
In the phylum Mollusca , the specifics of octopamine metabolism are less defined compared to arthropods and nematodes. However, a key distinction in their biogenic amine profile is the functional co-existence of both octopamine and norepinephrine (B1679862), the latter of which is largely absent as a signaling molecule in insects. unimore.itresearchgate.net Some molluscs appear to lack specific transporters for either octopamine or norepinephrine, suggesting that enzymatic inactivation is the primary mechanism for signal termination. unimore.it While the exact metabolites are not as thoroughly characterized, enzymatic degradation is the presumed route of inactivation.
This comparative analysis highlights a conserved core for octopamine biosynthesis, pointing to a common ancestral origin for this signaling system in protostomes. biorxiv.org However, the metabolic pathways have diverged significantly, with nematodes in particular evolving a unique succinylation pathway that integrates neurotransmitter catabolism with pheromonal signaling.
Interactive Data Table: Octopamine Biosynthesis and Metabolism Across Invertebrate Phyla
| Phylum | Key Biosynthetic Enzymes | Primary Metabolic Pathway(s) | Key Metabolic Enzymes | Primary Metabolite(s) | Notes |
| Arthropoda (Insects) | Tyrosine decarboxylase (TDC), Tyramine β-hydroxylase (TβH) | N-acetylation, Reuptake (variable) | N-acetyltransferase | N-acetyloctopamine | Reuptake transporters are absent in some orders like Diptera. dovepress.com |
| Nematoda (C. elegans) | Tyrosine decarboxylase (TDC-1), Tyramine β-hydroxylase (TBH-1) | N-acetylation, N-succinylation | N-acetyltransferase, N-succinyltransferase (presumed) | N-acetyloctopamine, N-succinyl-octopamine ascarosides (e.g., osas#9) | Succinylation links neurotransmitter metabolism to ascaroside signaling. nih.govnih.gov |
| Mollusca | Tyrosine decarboxylase (presumed), Tyramine β-hydroxylase (presumed) | Enzymatic Degradation (presumed) | Not fully characterized | Not fully characterized | Utilize both octopamine and norepinephrine as signaling molecules. unimore.it |
Octopamine Receptor Systems: Molecular and Pharmacological Characterization
Classification and Phylogenetic Relationships of Octopamine (B1677172) Receptors (OARs)
Insect OARs are broadly categorized into three main groups, a classification that reflects their evolutionary and functional similarities to vertebrate adrenergic receptors: α-adrenergic-like octopamine receptors (OctαR), β-adrenergic-like octopamine receptors (OctβR), and a distinct class of octopamine/tyramine (B21549) receptors (Oct-TyrR). biologists.comacs.orgacs.org This classification is supported by phylogenetic analyses which reveal the evolutionary relationships between these receptor types. acs.orgresearchgate.net
α-Adrenergic-Like Octopamine Receptors (OctαR)
Phylogenetically, OctαRs are more closely related to vertebrate α-adrenergic receptors. researchgate.netwikipedia.org This class can be further subdivided. The α1-adrenergic-like OARs (often referred to as Octα1R or OAMB) are known to primarily signal through an increase in intracellular calcium ions ([Ca2+]i). nih.govresearchgate.net In contrast, the α2-adrenergic-like OARs (Octα2R), which are phylogenetically close to human α2-adrenergic receptors, are typically associated with the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. nih.govmdpi.com
β-Adrenergic-Like Octopamine Receptors (OctβR)
The OctβR class of receptors shows a closer phylogenetic relationship to vertebrate β-adrenergic receptors. biologists.comwikipedia.org These receptors are primarily linked to the stimulation of adenylyl cyclase, resulting in an increase in intracellular cAMP concentration. nih.govmdpi.combiologists.com The OctβR family is further divided into subtypes, including Octβ1R, Octβ2R, and Octβ3R, which have been identified and characterized in various insect species. nih.govmdpi.com For instance, three subtypes of OctβRs have been identified in Drosophila melanogaster. mdpi.com
Tyramine/Octopamine Receptors (Oct-TyrR): Dual Ligand Specificity and Signaling Divergence
This class of receptors is unique in its ability to be activated by both octopamine and its precursor, tyramine. acs.orgwikipedia.org These receptors, also known as tyraminergic receptors, exhibit agonist-specific coupling to different signaling pathways. wikipedia.org The Oct-TyrR class shows structural and pharmacological similarities to vertebrate α2-adrenergic receptors and is often associated with a decrease in cAMP levels. biologists.combiologists.com However, some members of this class can also couple to intracellular calcium mobilization. biologists.com The dual ligand specificity and the resulting signaling divergence allow for a more complex and nuanced regulation of physiological processes. sdbonline.orgplos.org For example, a receptor in Drosophila that responds to both octopamine and tyramine has been implicated in odor avoidance, though the specific contribution of each ligand is not fully clear due to their similar potency at this receptor. sdbonline.org
Molecular Mechanisms of Octopamine Receptor Signal Transduction
As members of the GPCR superfamily, octopamine receptors share a characteristic structure of seven transmembrane domains. mdpi.comebi.ac.uk The binding of octopamine to these receptors initiates a cascade of intracellular events mediated by G-proteins and second messengers. nih.govunomaha.edu
G-Protein Coupled Receptor (GPCR) Mechanisms
Upon ligand binding, OARs undergo a conformational change that allows them to interact with and activate heterotrimeric G-proteins. nih.govunomaha.edu The specific type of G-protein activated (e.g., Gs, Gi, Gq) determines the subsequent downstream signaling pathway. dovepress.com For instance, OctβRs typically couple to Gs proteins, which stimulate adenylyl cyclase. biologists.com Conversely, some OctαRs and Oct-TyrRs can couple to Gi proteins, which inhibit adenylyl cyclase, or to Gq proteins, which activate phospholipase C. dovepress.comnih.gov
Intracellular Second Messenger Systems: cAMP, IP3, and Ca2+ Signaling
The activation of different G-proteins by OARs leads to the modulation of intracellular second messenger concentrations, primarily cyclic AMP (cAMP), inositol (B14025) trisphosphate (IP3), and calcium ions (Ca2+). dovepress.comwikipedia.org
cAMP Pathway: Octβ-adrenergic-like receptors are well-characterized activators of the cAMP pathway. nih.govbiologists.com The Gs protein-mediated activation of adenylyl cyclase converts ATP to cAMP. nih.gov This increase in intracellular cAMP can then activate protein kinase A (PKA), which phosphorylates various target proteins, leading to a cellular response. dovepress.com Some α-adrenergic-like receptors can also cause a minor increase in cAMP. biologists.com In contrast, α2-adrenergic-like receptors can inhibit adenylyl cyclase, thereby decreasing cAMP levels. nih.govmdpi.com
IP3 and Ca2+ Signaling: α1-adrenergic-like octopamine receptors are primarily linked to the phospholipase C (PLC) pathway. dovepress.com The Gq protein activates PLC, which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). wikipedia.org IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored Ca2+ into the cytosol. nih.gov The elevated intracellular Ca2+ concentration, along with DAG, can activate protein kinase C (PKC), leading to further downstream signaling events. dovepress.com Some octopamine receptors have been shown to mediate increases in both cAMP and intracellular Ca2+. nih.gov
Interactive Data Table: Classification and Signaling of Octopamine Receptors
| Receptor Class | Subtypes | Primary Signaling Pathway | Key Second Messengers | Phylogenetic Relationship to Adrenergic Receptors |
|---|---|---|---|---|
| OctαR | Octα1R (OAMB) | Gq/PLC activation | IP3, Ca2+ | α1-adrenergic-like |
| Octα2R | Gi-mediated inhibition of adenylyl cyclase | ↓ cAMP | α2-adrenergic-like | |
| OctβR | Octβ1R, Octβ2R, Octβ3R | Gs-mediated activation of adenylyl cyclase | ↑ cAMP | β-adrenergic-like |
| Oct-TyrR | Variable (agonist-dependent) | ↓ cAMP, ↑ Ca2+ | α2-adrenergic-like |
Receptor Localization and Expression Profiles in Invertebrate Nervous Systems and Peripheral Tissues
Octopamine (OA) receptors, which are crucial for mediating the diverse physiological effects of octopamine, exhibit widespread but specific distribution patterns throughout the invertebrate nervous system and in peripheral tissues. dovepress.com As a neurotransmitter, neuromodulator, and neurohormone, octopamine's actions are dictated by the location of its corresponding G-protein coupled receptors (GPCRs). dovepress.comjst.go.jp
In the central nervous system (CNS) of insects, octopamine receptors are prominently found in key brain regions associated with complex behaviors. dovepress.com For instance, in Drosophila melanogaster, the octopamine receptor OAMB is highly concentrated in the mushroom body neuropil and the ellipsoid body of the central complex. nih.govjneurosci.org These areas are known to be critical for olfactory learning, memory, and motor control. nih.govjneurosci.org Similarly, in the honey bee (Apis mellifera) brain, the AmOA1 receptor is found in sensory processing areas like the antennal and optic lobes, as well as in the mushroom bodies, which are vital for sensory integration and learning. plos.org Octopaminergic neurons, such as the ventral unpaired median (VUM) neurons, release octopamine broadly in the brain, influencing motivation, arousal, and various rhythmic behaviors. dovepress.complos.org
Beyond the brain, octopamine receptors are extensively expressed in the peripheral nervous system and various non-neuronal tissues. dovepress.com In insects, these receptors modulate the activity of flight muscles, peripheral sense organs, and endocrine glands. dovepress.com For example, octopamine released from dorsal unpaired median (DUM) neurons in locusts acts on receptors in the extensor tibia muscle to enhance muscle tension and relaxation rate, which is essential for energy-demanding movements like jumping and flight. wikipedia.org There is also evidence of direct octopaminergic innervation of peripheral mechanoreceptors in spiders, where octopamine receptors are colocalized with efferent fibers, suggesting a role in modulating sensory input. nih.gov
The expression of different octopamine receptor subtypes can vary across tissues and developmental stages. bioone.org In Drosophila, three β-adrenergic-like octopamine receptors (Octβ1R, Octβ2R, and Octβ3R) show distinct yet overlapping expression patterns in the CNS, salivary glands, imaginal discs, midgut, and gonads during embryonic, larval, and adult stages. bioone.org This differential expression provides a basis for the diverse and specific functions of octopamine throughout the life cycle of the insect. bioone.org In the Eastern oyster (Crassostrea virginica), octopamine and its receptors have been identified in the ganglia of the nervous system, as well as in peripheral tissues such as the gills, heart, and mantle, indicating its importance in the physiology of bivalves. researchgate.net
Pharmacological Characterization of Octopamine Receptors
The pharmacological properties of octopamine receptors have been extensively studied to understand their function and to identify potential targets for insecticides. biologists.commdpi.com These receptors are classified into different families, primarily α-adrenergic-like and β-adrenergic-like receptors, based on their sequence similarity and signal transduction pathways. jst.go.jpwikipedia.org
Octopamine receptors are activated by octopamine and a range of other agonists, often with varying potencies depending on the receptor subtype. Generally, β-adrenergic-like octopamine receptors (OctβR) show a strong preference for octopamine over its precursor, tyramine. researchgate.netfrontiersin.org For example, in cell lines expressing the Chilo suppressalis β-adrenergic-like receptor (CsOA2B2), octopamine potently stimulates cAMP production with an EC50 value of 2.33 nmol/l, while tyramine is significantly less potent. biologists.com Similarly, the Rhodnius prolixus Octβ2-R is fully activated by octopamine with a half-maximal activation (EC50) of 3.67 x 10⁻⁷ M, whereas tyramine acts as a partial agonist with about tenfold lower potency. frontiersin.org
A variety of synthetic agonists have been used to characterize octopamine receptors. The formamidine (B1211174) pesticide, amitraz (B1667126), and its more active metabolite, demethylchlordimeform (B1670240) (DPMF), are known agonists of octopamine receptors. mdpi.com Other compounds like naphazoline (B1676943) and clonidine (B47849) also act as agonists, with their potency varying between receptor subtypes. biologists.comresearchgate.net For the CsOA2B2 receptor from the rice stem borer, the rank order of agonist potency was found to be naphazoline > clonidine. biologists.com In contrast, for a β-adrenergic-like receptor from the silkworm (Bombyx mori), BmOAR2, the agonist demethylchlordimeform elicited a response at concentrations as low as 1 nM. researchgate.net
The table below summarizes the activation profiles of various agonists on different octopamine receptor subtypes.
| Receptor Subtype | Species | Agonist | Potency (EC50) |
| CsOA2B2 | Chilo suppressalis (Rice stem borer) | (-)-Octopamine hydrochloride | 2.33 nM |
| CsOA2B2 | Chilo suppressalis (Rice stem borer) | Naphazoline | 20.8 nM |
| CsOA2B2 | Chilo suppressalis (Rice stem borer) | Clonidine | 606 nM |
| RhoprOctβ2-R | Rhodnius prolixus (Kissing bug) | (-)-Octopamine hydrochloride | 367 nM |
| RhoprOctβ2-R | Rhodnius prolixus (Kissing bug) | Tyramine | 3,850 nM |
| PaOctβ2R | Periplaneta americana (American cockroach) | (-)-Octopamine hydrochloride | 4.67 nM |
| PaOctβ2R | Periplaneta americana (American cockroach) | Tyramine | 430 nM |
This table is interactive. You can sort the columns by clicking on the headers.
A range of antagonists have been used to pharmacologically classify and differentiate octopamine receptor subtypes. These antagonists often show varying degrees of efficacy and specificity. Classical α-adrenergic antagonists like phentolamine (B1677648) are known to block octopamine receptors. biologists.com For instance, the effect of octopamine on the CsOA2B2 receptor is abolished by co-incubation with phentolamine, mianserin (B1677119), or chlorpromazine. biologists.com Similarly, in the American cockroach (Periplaneta americana), the PaOctβ2R receptor is efficiently blocked by epinastine, mianserin, and phentolamine. mdpi.com
The specificity of antagonists can help distinguish between different receptor classes. For example, in the diamondback moth (Plutella xylostella), the PxOctβ3 receptor was significantly antagonized by metoclopramide (B1676508) and mianserin, while yohimbine (B192690) (a specific antagonist of tyramine receptors) had no significant effect, confirming it as an octopamine receptor. mdpi.com Interestingly, some compounds can exhibit dual roles; phentolamine acts as an antagonist for some octopamine receptors but has been shown to have agonist activity at others. biologists.comresearchgate.net
The table below presents the inhibitory effects of various antagonists on octopamine-induced responses in different receptor subtypes.
| Receptor Subtype | Species | Antagonist | Inhibitory Effect |
| CsOA2B2 | Chilo suppressalis (Rice stem borer) | Phentolamine | Abolishes octopamine-induced cAMP increase |
| CsOA2B2 | Chilo suppressalis (Rice stem borer) | Mianserin | Abolishes octopamine-induced cAMP increase |
| CsOA2B2 | Chilo suppressalis (Rice stem borer) | Chlorpromazine | Abolishes octopamine-induced cAMP increase |
| RhoprOctβ2-R | Rhodnius prolixus (Kissing bug) | Phentolamine | Significantly reduces octopamine-induced activation |
| RhoprOctβ2-R | Rhodnius prolixus (Kissing bug) | Gramine | Significantly reduces octopamine-induced activation |
| PaOctβ2R | Periplaneta americana (American cockroach) | Epinastine | Potent blocker of receptor activity |
| PxOctβ3 | Plutella xylostella (Diamondback moth) | Metoclopramide | Significant antagonistic effect |
| PxOctβ3 | Plutella xylostella (Diamondback moth) | Mianserin | Significant antagonistic effect |
This table is interactive. You can sort the columns by clicking on the headers.
The structural requirements for ligand binding and activation at octopamine receptors have been investigated through the synthesis and evaluation of various octopamine derivatives. These studies provide insights into the nature of the receptor's binding pocket. jst.go.jpnih.gov
For the α-adrenergic-like octopamine receptor BmOAR1 from the silkworm (Bombyx mori), studies on N-alkylated octopamine derivatives revealed that the size of the N-alkyl group significantly influences agonist activity. jst.go.jpnih.gov The order of activity was found to be methyl (CH₃) > hydrogen (H) > ethyl (C₂H₅). jst.go.jpnih.gov Linear alkyl chains of three carbons or more resulted in a loss of activity. jst.go.jpnih.gov However, a fixed C3 alkyl group forming a pyrrolidine (B122466) ring showed significant activity, suggesting that the receptor has a relatively small space around the amine-binding site that can accommodate a small alkyl moiety or a constrained cyclic structure. jst.go.jpnih.gov
The hydroxyl groups on the phenyl ring of octopamine are also critical for receptor interaction. Mutagenesis studies have identified key amino acid residues within the transmembrane domains of the receptor that are crucial for binding. For instance, a conserved aspartic acid residue in transmembrane domain 3 (TM3) and serine residues in TM5 are thought to interact with the amine group and the hydroxyl group of octopamine, respectively. mdpi.com These interactions are fundamental to the high-affinity binding and subsequent activation of the receptor. mdpi.com The development of phenyl imidazolidin-2-one derivatives has further explored the structure-activity relationships, with molecular docking studies suggesting specific binding modes within the octopamine receptor of Plutella xylostella. mdpi.com
Neurobiological and Physiological Functions of Octopamine in Invertebrate Models
Modulation of Neuronal Excitability and Synaptic Plasticity
(-)-Octopamine hydrochloride, an invertebrate biogenic amine neurotransmitter, significantly modulates neuronal excitability and the strength of connections between neurons, a process known as synaptic plasticity. tocris.comnih.gov As a neuromodulator, neurohormone, and neurotransmitter, it influences nearly all physiological processes in the invertebrate species studied. nih.govchemsrc.comsigmaaldrich.comtargetmol.com Its actions are critical for shaping the output of neural circuits and facilitating behavioral adaptability. Octopamine (B1677172) binds to and activates G-protein coupled receptors on cell surfaces, initiating intracellular signaling pathways that can alter ion channel function, neurotransmitter release, and other cellular activities. nih.govchemsrc.com
Effects on Central Pattern Generators and Motor Circuits
Central Pattern Generators (CPGs) are neural networks that produce rhythmic motor outputs for behaviors like locomotion, respiration, and feeding, without needing rhythmic sensory feedback. Octopamine is a key modulator of these circuits in a variety of invertebrates. For instance, in lobsters, octopamine helps to direct and coordinate neurohormones within the central nervous system, and its injection can lead to the extension of limbs and the abdomen. wikipedia.org This demonstrates its role in modulating motor patterns.
In the nematode worm, octopamine has an antagonistic relationship with serotonin (B10506), affecting behaviors such as egg-laying and pharyngeal pumping. wikipedia.org This highlights its ability to fine-tune motor control in response to different physiological needs. The modulatory effects of octopamine on motor circuits are often context-dependent, allowing for flexible control of motor patterns suited to the animal's current behavioral state, such as during a fight-or-flight response. wikipedia.org
Influence on Sensory Neuron Desensitization and Transduction
Octopamine also plays a vital role in modulating sensory inputs, including the desensitization of sensory neurons. nih.govchemsrc.com This function is crucial for preventing sensory systems from becoming overwhelmed during periods of intense stimulation, thereby maintaining their responsiveness to environmental cues.
Role in Learning and Memory Processes
Octopamine is integral to various forms of learning and memory in invertebrates, where it functions as a critical neuromodulator. nih.govchemsrc.comsigmaaldrich.com It helps to reinforce the association between different stimuli, a fundamental aspect of learning.
Associative Learning Paradigms (e.g., Olfactory Conditioning, Classical Conditioning)
In associative learning, an animal learns to connect a neutral stimulus with a meaningful one. A well-studied example is olfactory conditioning in the honeybee. When a bee is exposed to a specific scent (the conditioned stimulus) followed by a sugar reward (the unconditioned stimulus), it learns to extend its proboscis in response to the scent alone. Octopamine is essential for this learning process. Injecting octopamine into specific brain regions, such as the mushroom body calyces or the antennal lobe, can enhance this learned response. chemsrc.com
In the fruit fly Drosophila, octopamine is necessary for the acquisition of memories related to sugar rewards. targetmol.com This indicates its role as a key signaling molecule in appetitive learning across different insect species.
Mechanisms of Memory Acquisition, Consolidation, and Recall
The formation of stable memories involves several stages: acquisition, consolidation, and recall. Octopamine participates in all three phases.
Acquisition: During the initial learning phase, or acquisition, octopamine acts as a crucial signal for reward or salience. In Drosophila, octopamine is required for the acquisition of sugar-related memories. targetmol.com
Consolidation: This is the process of converting a short-term memory into a more stable, long-term form. Injecting octopamine into the mushroom body calyces of honeybees after conditioning helps to consolidate the memory. chemsrc.com
Recall: The retrieval of stored memories can also be influenced by octopamine. By increasing the excitability of neurons that store the memory, octopamine can enhance memory recall.
Interactive Data Table: Research Findings on Octopamine's Role in Invertebrate Models
| Organism | Behavior/Process | Key Findings |
| Lobster | Motor Control | Injected octopamine leads to limb and abdomen extension. wikipedia.org |
| Nematode | Motor Control | Antagonizes serotonin's effects on egg-laying and pharyngeal pumping. wikipedia.org |
| Honeybee | Olfactory Conditioning | Injections into the mushroom body calyces or antennal lobe enhance learning. chemsrc.com |
| Drosophila | Appetitive Learning | Necessary for the acquisition of memories associated with sugar rewards. targetmol.com |
Regulation of Behavioral Phenotypes
The influence of octopamine on neuronal circuits and learning processes ultimately governs a wide range of behaviors. It is often considered the invertebrate equivalent of norepinephrine (B1679862), mobilizing the body and nervous system for action. tocris.comwikipedia.orgabcam.com
In many insects, octopamine is involved in regulating aggression. wikipedia.org Studies in Drosophila have shown that reducing octopamine levels decreases aggressive behaviors without affecting other actions. wikipedia.org It also plays a role in the division of labor in honeybee colonies. targetmol.com Octopamine treatment can increase the responsiveness of bees to brood pheromones and cause a dose-dependent increase in the number of new foragers. targetmol.com This demonstrates its role in modulating social behaviors and communication.
Furthermore, octopamine's broad influence extends to nearly every physiological process studied in invertebrates, highlighting its central role as a master regulator that enables these animals to adapt their behavior to their environment. nih.govchemsrc.com
Aggression and Social Interactions (e.g., Dominance Hierarchies, Divisional Labor)
Octopamine is a key modulator of aggressive behavior and social dynamics across various invertebrate species, though its specific effects can differ. wikipedia.org In insects, octopamine is generally associated with an increase in aggression. frontiersin.org
In crickets, octopamine has been shown to promote the escalation and maintenance of fights, although it does not initiate the aggressive encounter itself. frontiersin.org The initial trigger for aggression is often a sensory cue, such as antennal contact between males. frontiersin.org Once a fight begins, octopamine appears to enhance the intensity and duration of the aggressive displays. frontiersin.orgnih.gov Studies on fruit flies (Drosophila melanogaster) have also demonstrated that octopamine is crucial for normal levels of aggression. wikipedia.org Flies with genetically reduced levels of octopamine show decreased aggression.
The role of octopamine extends to the complex social structures of eusocial insects like ants and bees. In some ant species, octopamine levels are linked to the division of labor and defensive behaviors. For instance, in the Australian weaver ant (Oecophylla smaragdina), major workers, which are responsible for territory defense, have significantly higher brain titers of octopamine compared to minor workers. royalsocietypublishing.org Pharmacological manipulation to increase octopamine in minor workers can induce aggressive behaviors typical of major workers. royalsocietypublishing.org Similarly, in certain ant species, higher levels of octopamine are observed in dominant individuals within a colony, suggesting a role in establishing and maintaining social hierarchies. nih.govbiologists.com In honey bees, octopamine is involved in the regulation of division of labor, with levels increasing in older workers that transition to foraging tasks, which can involve aggressive defense of the colony. nih.govbiologists.com
Conversely, in crustaceans such as lobsters, octopamine is often associated with subordinate postures and a reduction in aggression, highlighting the species-specific nature of its function.
Table 1: Role of Octopamine in Aggression and Social Interactions in Various Invertebrates
| Species | Observed Effect of Increased Octopamine | Key Findings |
|---|---|---|
| Cricket (Gryllus bimaculatus) | Promotes escalation and maintenance of aggression. frontiersin.orgnih.gov | Does not initiate aggression but increases the intensity of fights once started. frontiersin.org |
| Fruit Fly (Drosophila melanogaster) | Increases aggression. wikipedia.org | Flies with depleted octopamine exhibit reduced aggressive behaviors. |
| Australian Weaver Ant (Oecophylla smaragdina) | Higher levels in major workers correlate with increased aggression. royalsocietypublishing.org | Modulates worker size-related aggression and territorial defense. royalsocietypublishing.org |
| Honey Bee (Apis mellifera) | Associated with the transition to foraging and defensive behaviors. nih.govbiologists.com | Influences the age-dependent division of labor in the colony. biologists.com |
| Lobster (Homarus americanus) | Induces subordinate-like postures. | Contrasts with the aggression-promoting role seen in insects. |
Locomotor Control and Flight Modulation
Octopamine plays a pivotal role in preparing and sustaining energy-demanding motor behaviors like locomotion and flight in insects. biologists.comjneurosci.org It acts at multiple levels, from the central nervous system to peripheral muscles, to ensure efficient movement. jneurosci.org
During flight, one of the most energetically costly activities, octopamine is released and modulates various systems to support this intense activity. jneurosci.org It acts on the flight central pattern generator within the central nervous system, influences motivational states, and enhances the contractility and metabolism of flight muscles. jneurosci.org In locusts, octopamine release helps to synchronize energy metabolism, respiration, and muscle activity. wikipedia.org While not essential for initiating flight, studies in Drosophila have shown that flies lacking octopamine exhibit significant deficits in flight initiation and maintenance. jneurosci.org
In terms of terrestrial locomotion, higher concentrations of octopamine are associated with increased walking activity and speed in flies and other arthropods. biologists.comnih.gov In Drosophila larvae, octopamine and its precursor, tyramine (B21549), have opposing effects on locomotion that are tied to the animal's nutritional state. nih.gov Octopamine promotes increased locomotion, which is advantageous for foraging when starved, while tyramine reduces locomotor speed after feeding. nih.gov This modulation is achieved, in part, by octopamine acting on motoneurons to increase their excitability. nih.gov
Feeding Behavior and Nutritional State Regulation
Octopamine is a crucial regulator of feeding behavior, often acting in response to the animal's internal nutritional state. biologists.com Its influence is complex, affecting appetite, food-seeking behavior (foraging), and the evaluation of food sources. uga.edupnas.org
In many insects, octopamine signaling promotes food intake. biologists.comuga.edu For instance, in blowflies and cockroaches, administration of octopamine leads to increased feeding. uga.edu In Drosophila larvae, specific octopaminergic neurons are activated during periods of hunger, leading to an increased feeding rate. biologists.comuga.edu This hunger-driven feeding response is dependent on octopamine. uga.edu
Octopamine is also central to starvation-induced hyperactivity, a behavior that is thought to represent foraging. pnas.org When an insect is starved, octopamine levels rise, promoting increased locomotion to search for new food sources. biologists.compnas.org In adult Drosophila, octopamine is both necessary and sufficient for this foraging-like behavior. pnas.org Interestingly, the regulation of foraging appears to be separate from the regulation of food consumption itself, as octopamine is not required for starvation-induced changes in feeding preference. pnas.org
The octopaminergic system also integrates information about the internal energy status to modulate feeding-related learning and memory. elifesciences.org In satiated flies, octopamine can potentiate the response of sugar-sensing neurons, thereby influencing how food is evaluated. elifesciences.org
Circadian Rhythms and Sleep-Wake Cycles
Octopamine plays a significant role in regulating the daily cycles of rest and activity in invertebrates. biologists.com It generally acts as a wake-promoting, or arousal, signal, similar to the function of norepinephrine in vertebrates. nih.govupenn.edu
In Drosophila, octopamine levels influence the duration and pattern of sleep. biologists.com Flies with reduced levels of octopamine exhibit increased sleep, while increasing octopamine signaling leads to decreased sleep and heightened arousal. nih.gov This effect is mediated, at least in part, through the regulation of protein kinase A activity. biologists.comnih.gov The wake-promoting effects of octopamine are important for coordinating activity with environmental cues and internal states. biologists.comnih.gov
While octopamine itself promotes wakefulness, its interaction with the core molecular clock that governs circadian rhythms is complex. nih.govebsco.com The molecular clock consists of a network of genes and proteins that generate a roughly 24-hour rhythm. nih.gov Octopamine signaling can influence the output of this clock, affecting behaviors like locomotion and sleep. biologists.com For example, in Drosophila mutants with disrupted circadian rhythms, feeding with octopamine can rescue deficits in endurance and climbing speed, suggesting that octopamine can act downstream of the central clock to promote activity. nih.gov
Reproductive Behaviors (e.g., Oviposition, Courtship, Oogenesis)
Octopamine is essential for successful reproduction in many insect species, influencing a range of behaviors and physiological processes from egg development to mating. nih.govplos.org
In females, octopamine is involved in oogenesis (egg development), ovulation, and oviposition (egg-laying). nih.govnih.gov In the kissing bug Rhodnius prolixus, reducing octopamine levels impairs reproduction by interfering with the synthesis of juvenile hormone, a key hormone for oogenesis. nih.gov This leads to defects in oogenesis, ovulation, and oviposition. nih.gov In Drosophila, octopaminergic neurons innervate the female reproductive system and regulate these same processes. nih.govsdbonline.org Octopamine can have tissue-specific effects, for example, enhancing muscle contractions in the ovary to promote ovulation while inhibiting contractions in the oviduct to facilitate egg transport. sdbonline.org These actions are mediated by different octopamine receptor subtypes. nih.govsdbonline.org
Octopamine also plays a role in courtship behavior. In Drosophila males, the octopaminergic system helps to modulate the choice between courtship and aggression. nih.gov Manipulation of octopamine levels can alter the direction and intensity of courtship displays. nih.gov After mating, the release of octopamine in the female reproductive tract is stimulated, which contributes to post-mating responses such as ovulation and sperm storage. mdpi.com
Table 2: Role of Octopamine in Invertebrate Reproduction
| Reproductive Process | Species Example | Role of Octopamine |
|---|---|---|
| Oogenesis | Rhodnius prolixus | Influences juvenile hormone biosynthesis, which is critical for egg development. nih.gov |
| Ovulation & Oviposition | Drosophila melanogaster, Rhodnius prolixus | Modulates muscle contractions in the ovary and oviducts to facilitate egg release and laying. nih.govsdbonline.org |
| Courtship Behavior | Drosophila melanogaster | Modulates the decision-making process between courtship and aggression in males. nih.gov |
| Post-Mating Responses | Drosophila melanogaster | Stimulated release in females after mating triggers ovulation and sperm storage. mdpi.com |
Octopamine as a Neurohormone in Stress and Metabolic Homeostasis
Octopamine is a key neurohormone that orchestrates the invertebrate response to stress and maintains metabolic balance. rjpbr.comfrontiersin.org It is released into the hemolymph (the insect equivalent of blood) during stressful situations and prepares the organism for periods of high energy demand. dovepress.commdpi.com
When an insect is faced with a stressor, such as the need for intense physical activity, octopamine is released and acts on various target tissues to mobilize energy reserves. dovepress.commdpi.com It stimulates the breakdown of glycogen (B147801) and lipids from the fat body (an organ analogous to the vertebrate liver), making these energy sources available to muscles and other tissues. biologists.comfrontiersin.org This action is crucial for sustaining activities like flight or fighting. biologists.complos.org
The role of octopamine in metabolic homeostasis extends beyond the immediate stress response. It is involved in the long-term regulation of energy balance. biologists.comresearchgate.net Studies in Drosophila have shown that flies lacking octopamine have increased body fat, a reduced metabolic rate, and are more resistant to starvation, suggesting that octopamine normally promotes an "expenditure" metabolic mode. researchgate.net Conversely, increasing octopamine levels leads to the opposite effects. researchgate.net This regulation is partly achieved through octopamine's influence on insulin (B600854) signaling. researchgate.net
"Fight-or-Flight" Responses and Adaptation to Environmental Stressors
Octopamine is widely considered the invertebrate "fight-or-flight" hormone, analogous to adrenaline and noradrenaline in vertebrates. biologists.comwikipedia.orgplos.org Its release is a central component of the physiological and behavioral response to a wide range of acute stressors, including physical threats, intense activity, and adverse environmental conditions. rjpbr.commdpi.complos.org
When an insect perceives a threat or is subjected to a stressor, the concentration of octopamine in the hemolymph increases rapidly. rjpbr.complos.org This hormonal surge initiates a cascade of effects that prepare the animal for action. mdpi.com These include increased heart rate, enhanced sensory perception, and the mobilization of energy substrates as described above. dovepress.commdpi.com This integrated response allows the insect to either confront the threat (fight) or escape from it (flight). plos.org
Mobilization of Energy Substrates (Lipids, Carbohydrates)
Octopamine (OA), the invertebrate analogue of norepinephrine, plays a critical role as a neurohormone and neuromodulator in regulating energy homeostasis. biologists.comwikipedia.org When released into the hemolymph, particularly during periods of high energy demand such as flight or starvation, octopamine orchestrates the mobilization of energy reserves from the fat body, which is the primary metabolic and storage organ in insects. biologists.comdovepress.comresearchgate.net This process ensures a steady supply of fuel to power energy-intensive activities. biologists.comdovepress.com
The metabolic effects of octopamine are pleiotropic, influencing both lipid and carbohydrate metabolism to prepare the organism for extended activity or to help it recover from strenuous periods. biologists.comdovepress.com In insects, octopamine's release is triggered by various stressors and is central to the "fight-or-flight" response, where it facilitates the rapid availability of energy-rich substances. biologists.comwikipedia.orgresearchgate.net
Lipid Mobilization: Octopamine is a potent lipolytic agent in many invertebrates. biologists.comnih.gov It directly stimulates the breakdown of triglycerides stored in the fat body, leading to the release of fatty acids into the hemolymph. biologists.comannualreviews.org This action is analogous to the role of norepinephrine in vertebrates. biologists.com In the nematode Caenorhabditis elegans, nutrient deprivation leads to an upregulation of octopamine biosynthesis. researchgate.netnih.gov This increase in octopamine, in turn, induces the expression of the lipase (B570770) gene lips-6 through its receptor SER-3 in the intestine, triggering lipid mobilization to maintain energy homeostasis during starvation. researchgate.netnih.govnih.govresearchgate.net Similarly, in insects like the fruit fly Drosophila melanogaster and locusts, octopamine signaling is crucial for regulating fat storage and lipolysis. biologists.comresearchgate.netnih.gov Studies have shown a direct correlation between octopamine release and a decrease in body fat. researchgate.net
Carbohydrate Mobilization: In addition to its effects on lipids, octopamine also significantly influences carbohydrate metabolism. mdpi.com It stimulates the breakdown of glycogen (glycogenolysis) in the fat body and muscle tissues, leading to the release of sugars, primarily the disaccharide trehalose (B1683222), into the hemolymph. researchgate.netresearchgate.net Trehalose is the main blood sugar in insects and serves as a readily available energy source for flight and other activities. nih.govresearchgate.net In the migratory locust, for instance, octopamine increases the mobilization of glycogen stores, which is particularly critical for the initiation of flight. researchgate.net In some insects, like the house cricket Acheta domesticus, injections of octopamine lead to a rapid increase in circulating trehalose levels. researchgate.net This effect on carbohydrate metabolism is often mediated through an increase in cyclic AMP (cAMP) levels within target cells, a common second messenger in octopaminergic signaling pathways. sdbonline.org
Octopamine's regulatory role often involves interaction with other hormones, most notably the adipokinetic hormone (AKH). biologists.comnih.gov While octopamine can directly stimulate the fat body, it is also thought to trigger the release of AKH from the corpora cardiaca, an endocrine gland in insects. annualreviews.org AKH is considered the most potent lipolytic and glycogenolytic hormone in invertebrates, and its release amplifies the mobilization of energy substrates initiated by octopamine, creating an integrated response to meet high energy demands. biologists.comnih.gov
Table 1: Effects of Octopamine on Energy Substrate Mobilization in Invertebrate Models
| Invertebrate Model | Target Tissue | Effect on Lipids | Effect on Carbohydrates | Key Findings & Mechanisms |
|---|---|---|---|---|
| Caenorhabditis elegans (Nematode) | Intestine | Stimulates lipolysis. researchgate.netnih.govnih.gov | Not a primary focus in cited studies. | Upregulated during starvation; induces the lipase gene lips-6 via the SER-3 receptor to promote lipid breakdown. researchgate.netnih.govresearchgate.net |
| Locusta migratoria (Migratory Locust) | Fat Body, Flight Muscle | Stimulates lipolysis. biologists.comnih.gov | Stimulates glycogenolysis. researchgate.netresearchgate.net | Increases release of fatty acids and mobilization of glycogen for flight; works in concert with Adipokinetic Hormone (AKH). biologists.comresearchgate.netnih.gov |
| Acheta domesticus (House Cricket) | Fat Body | Induces hyperlipaemia (elevated lipids). researchgate.net | Induces hyperglycaemia (elevated trehalose). biologists.comresearchgate.net | Octopamine injection causes a rapid elevation of both lipids and sugars in the hemolymph. researchgate.net |
Influence on Immune Responses
The nervous and immune systems are intricately linked, and neuroactive compounds like octopamine play a significant role in modulating immune function in invertebrates. asm.orgresearchgate.netresearchgate.net Octopamine's influence is complex, exhibiting both immunosuppressive and immunoenhancing effects depending on the context, the specific immune pathway, and the invertebrate species. asm.orgnih.gov This modulation is crucial for maintaining immunological homeostasis, preventing both excessive immune responses that can cause self-damage and inadequate responses that lead to infection. asm.org
In some contexts, particularly in response to acute stress, octopamine can lead to a decrease in immune function and disease resistance. researchgate.netunimore.itunimore.it This is thought to be an adaptive trade-off, potentially redirecting energy resources from immunity towards immediate survival behaviors like "fight-or-flight". researchgate.netunimore.it However, octopamine also directly participates in specific immune defenses. dovepress.com It can mediate cellular immune responses, such as hemocytic phagocytosis (the engulfment of pathogens by immune cells) and nodulation, which is a process to encapsulate and isolate large numbers of invading microorganisms. dovepress.comresearchgate.net For instance, in the American cockroach and the beet armyworm, octopamine can trigger a rapid increase in the number of circulating hemocytes (blood cells) in response to a bacterial challenge. dovepress.com
In the nematode C. elegans, octopamine acts as an immunoinhibitory signal. asm.org Endogenous octopamine, acting through the OCTR-1 receptor, suppresses innate immune responses to maintain homeostasis under normal conditions. asm.org Upon pathogen infection, this octopaminergic signaling is downregulated, which allows for an enhanced immune response against the invader. asm.orgnih.gov
Conversely, in the fruit fly Drosophila melanogaster, octopaminergic signaling appears to positively regulate aspects of humoral immunity. nih.gov Studies have shown that blocking neurotransmission in octopaminergic neurons leads to a significantly reduced expression of the Toll-responsive antimicrobial peptide (AMP) gene drosomycin (B1143007) following a bacterial infection. nih.gov This suggests that octopamine is required for a full-strength humoral immune response in this species. nih.gov These contrasting findings highlight the complexity and species-specific nature of neuro-immune regulation by octopamine. asm.orgnih.gov
Table 2: Influence of Octopamine on Immune Responses in Invertebrate Models
| Invertebrate Model | Immune Response Type | Observed Effect of Octopamine | Key Findings & Mechanisms |
|---|---|---|---|
| Caenorhabditis elegans (Nematode) | Innate Immunity (Humoral) | Inhibitory | Suppresses the expression of innate immune genes via the OCTR-1 receptor to maintain homeostasis; this pathway is downregulated upon infection to enhance immunity. asm.org |
| Drosophila melanogaster (Fruit Fly) | Humoral Immunity | Stimulatory | Positively modulates the expression of the antimicrobial peptide gene drosomycin in response to bacterial infection. nih.gov |
| Periplaneta americana (American Cockroach) | Cellular Immunity | Stimulatory | Produces a rapid increase in the circulating hemocyte population following bacterial challenge. dovepress.com |
| Various Insects | Cellular Immunity | Stimulatory | Mediates cellular immune responses like hemocytic phagocytosis and nodule formation. dovepress.comresearchgate.net |
Research Methodologies and Experimental Paradigms in Octopamine Studies
Genetic Manipulation Techniques
Genetic tools have revolutionized the study of octopamine (B1677172) signaling by enabling precise manipulation of the genes involved in its synthesis, reception, and degradation. These approaches provide unparalleled specificity in dissecting the function of the octopaminergic system.
Gene silencing techniques, such as RNA interference (RNAi), have been widely employed to investigate the roles of octopamine receptors and related genes. In this method, double-stranded RNA (dsRNA) corresponding to a target gene is introduced into an organism, leading to the degradation of the corresponding messenger RNA (mRNA) and a subsequent reduction in protein expression. For instance, RNAi has been used to silence the expression of octopamine receptor genes in various insects to study their roles in associative learning and behavior. nih.govresearchgate.net Studies in crickets have utilized RNAi to silence the OA1 octopamine receptor, revealing its crucial role in mediating appetitive reinforcement. nih.gov In some cases, neuroactive compounds like octopamine have been used to facilitate the uptake of dsRNA by nematodes for RNAi experiments. frontiersin.orgnih.gov However, the effectiveness of octopamine in this capacity can vary between species, with some studies on root-knot nematodes showing no silencing after incubation in octopamine. apsnet.org
The CRISPR-Cas9 system represents a more recent and highly precise gene-editing tool that allows for the creation of targeted mutations, including gene knockouts. This technology has been applied to study the function of octopamine receptors with high specificity. sabanciuniv.edu For example, CRISPR-Cas9 has been used to knock down the octopamine beta receptor subtype 2 in honey bees to investigate its role in appetite regulation. sabanciuniv.edusabanciuniv.edulabroots.com This method offers advantages over RNAi due to its higher specificity and stability, allowing for the targeting of specific splice variants of a single receptor subtype. sabanciuniv.edu Furthermore, CRISPR-Cas9 has been instrumental in validating the role of specific mutations in octopamine receptors in conferring resistance to pesticides like amitraz (B1667126) in the mite Varroa destructor. researchgate.netnih.gov
| Organism | Technique | Target Gene/Protein | Key Finding | Citation |
|---|---|---|---|---|
| Cricket | RNAi | OA1 octopamine receptor | OA1 is essential for mediating appetitive reinforcement in associative learning. | nih.gov |
| Honey Bee (Apis mellifera) | CRISPR-Cas9 | Octopamine beta receptor subtype 2 | Knockdown of this receptor resulted in significantly lower appetite levels. | sabanciuniv.edusabanciuniv.edulabroots.com |
| Varroa destructor (mite) | CRISPR-Cas9 | Octβ2R (octopamine receptor) | Validated that a specific mutation (Y337F) in this receptor confers resistance to the acaricide amitraz. | researchgate.netnih.gov |
| Cyst Nematodes (Heterodera glycines, Globodera pallida) | RNAi (facilitated by octopamine) | Various genes | Octopamine can be used to stimulate the uptake of dsRNA for RNAi experiments in some nematodes. | frontiersin.orgnih.gov |
The development of transgenic animal models, particularly in the fruit fly Drosophila melanogaster, has been pivotal for analyzing the octopaminergic system. These models allow for the expression of genetically encoded tools in specific octopaminergic neurons, enabling researchers to monitor and manipulate their activity with high precision.
A widely used genetic tool is the GAL4/UAS system. jove.com This system allows for the targeted expression of various transgenes in specific cell types. For instance, the Tdc2-Gal4 driver line is commonly used to express transgenes in octopaminergic and tyraminergic neurons. frontiersin.orgbiologists.com By combining Tdc2-Gal4 with a UAS-reporter gene like Green Fluorescent Protein (GFP), researchers can visualize the anatomy of octopaminergic neurons. biologists.com To manipulate neuronal activity, the inwardly rectifying potassium channel Kir2.1 can be expressed to silence neurons, or channelrhodopsin can be expressed for optogenetic activation. biologists.com
| Tool | Application | Example Finding | Citation |
|---|---|---|---|
| Tdc2-Gal4 Driver | Expresses transgenes in octopaminergic/tyraminergic neurons for visualization and manipulation. | Used to silence octopaminergic neurons to study their role in flight speed regulation. | biologists.com |
| UAS-GCaMP | Genetically encoded calcium indicator to monitor neuronal activity. | Revealed that octopamine potentiates sugar-sensing responses in gustatory receptor neurons. | nih.govplos.org |
| Tβh null mutants | Flies lacking the enzyme for octopamine synthesis. | Demonstrated that octopamine is required for appetitive short-term memory. | elifesciences.org |
| UAS-Kir2.1 | Inwardly rectifying potassium channel used to silence neuronal activity. | Showed that silencing octopamine neurons alters flight acceleration in response to visual stimuli. | biologists.com |
Gene Knockdown and Knockout Approaches (e.g., RNA Interference, CRISPR-Cas9)
Pharmacological Interventions
Pharmacological approaches, involving the use of specific drugs that interact with the octopaminergic system, are fundamental to understanding its function. These interventions can be used to either mimic or block the effects of octopamine at its receptors or to interfere with its synthesis and breakdown.
The use of receptor-specific agonists (which activate receptors) and antagonists (which block receptors) has been essential in characterizing the different types of octopamine receptors and their physiological roles. By applying these compounds, researchers can probe the function of specific receptor subtypes in various behaviors.
For example, studies have used a range of agonists, such as naphazoline (B1676943) and clonidine (B47849), and antagonists, like mianserin (B1677119) and phentolamine (B1677648), to characterize the pharmacological profiles of octopamine receptors in different insect species. biologists.comnih.govbiologists.com The antagonist mianserin has been used to block the function of the OAMB receptor, demonstrating its role in the octopamine-dependent potentiation of taste responses. plos.org In behavioral assays, injecting octopamine receptor agonists has been shown to increase the ability of honey bees to discriminate between nestmates and non-nestmates, an effect that can be blocked by co-injection with antagonists. nih.gov The effects of various agonists and antagonists are often quantified by measuring changes in intracellular second messengers, such as cyclic AMP (cAMP). biologists.combiologists.commdpi.com
| Compound | Type | Receptor(s) Often Targeted | Observed Effect in Research | Citation |
|---|---|---|---|---|
| Naphazoline | Agonist | β-adrenergic-like octopamine receptors | Potently activates receptors, leading to increased cAMP production. | biologists.combiologists.com |
| Clonidine | Agonist | β-adrenergic-like octopamine receptors | Activates receptors, though often less potently than naphazoline. | biologists.combiologists.com |
| Mianserin | Antagonist | Various octopamine receptors (e.g., OAMB, CsOA2B2) | Inhibits octopamine-induced effects, such as cAMP production and behavioral responses. | plos.orgbiologists.combiologists.com |
| Phentolamine | Antagonist/Partial Agonist | α-adrenergic-like and β-adrenergic-like octopamine receptors | Can act as an antagonist or a weak agonist depending on the receptor subtype and species. | biologists.comnih.govbiologists.com |
| Epinastine | Antagonist | Octopamine receptors | Fed to flies after training to block octopamine function and study its role in memory suppression. | elifesciences.org |
The primary enzyme for octopamine synthesis is tyramine (B21549) β-hydroxylase (TβH), which converts tyramine to octopamine. jneurosci.orgsdbonline.org While genetic knockouts of the Tβh gene are a common approach, pharmacological inhibitors can also be used. For example, in silico screening and subsequent in vivo assays have identified compounds like tomatidine (B1681339) as inhibitors of HaTβH in the cotton bollworm, Helicoverpa armigera. researchgate.net Inhibition of TβH leads to a depletion of octopamine and an accumulation of its precursor, tyramine, which can have distinct physiological effects. Conversely, the enzymes responsible for the degradation of octopamine can also be targeted, although this is a less common experimental approach in the literature compared to the inhibition of biosynthesis or receptor blockade. The enzymatic inactivation of octopamine is a known process, but specific inhibitors for these catabolic pathways are not as widely characterized or utilized as receptor antagonists or synthesis inhibitors. researchgate.net
Application of Receptor-Specific Agonists and Antagonists
Electrophysiological Recordings and Imaging
Directly measuring the electrical and chemical activity of octopaminergic neurons provides a real-time view of their function within neural circuits. Electrophysiological recordings and advanced imaging techniques are therefore indispensable tools in octopamine research.
Electrophysiological techniques, such as whole-cell patch-clamp recordings, allow for the detailed characterization of the firing properties of individual octopaminergic neurons. frontiersin.org These recordings have been performed in various insect preparations, from larger insects like locusts to the smaller Drosophila. frontiersin.orgnih.gov Such studies have revealed heterogeneity in the electrophysiological properties and excitability of different octopaminergic neurons, even within the same cluster. frontiersin.org Paired recordings can be used to determine the connectivity between octopaminergic neurons and their postsynaptic targets. nih.gov Furthermore, electrophysiological recordings from target cells, such as insulin-producing cells in Drosophila, while activating octopaminergic neurons, can reveal the modulatory effects of octopamine on other neural systems. researchgate.net
Calcium imaging, often using genetically encoded indicators like GCaMP, provides a way to monitor the activity of populations of octopaminergic neurons or their targets simultaneously. nih.govelifesciences.orgbiorxiv.org This technique has been used to show that octopamine application can trigger increases in intracellular calcium in specific neurons and glial cells. nih.govelifesciences.orgplos.org For example, imaging experiments have demonstrated that octopamine triggers calcium release from internal stores via the OAMB receptor. uni-konstanz.de Recently, the development of a genetically encoded optical sensor specifically for octopamine (GRABOA) has enabled the direct visualization of octopamine release dynamics in vivo during specific behaviors, such as aversive learning in Drosophila. oup.com This provides an unprecedented level of spatial and temporal resolution for studying octopamine signaling.
| Technique | Purpose | Key Finding | Citation |
|---|---|---|---|
| Whole-Cell Patch-Clamp Recording | Measures electrical properties and firing patterns of individual neurons. | Revealed differences in excitability and regulation among adjacent octopaminergic neurons. | frontiersin.orgnih.gov |
| Calcium Imaging (e.g., GCaMP) | Monitors changes in intracellular calcium as a proxy for neural activity. | Showed that octopamine potentiates calcium responses to sucrose (B13894) in gustatory neurons. | nih.govelifesciences.orgplos.org |
| Genetically Encoded Octopamine Sensor (GRABOA) | Directly visualizes the dynamics of octopamine release in vivo. | Used to measure octopamine release in the mushroom body during aversive learning. | oup.com |
| Paired Recordings | Determines synaptic connections between neurons. | Demonstrated that specific subpopulations of DUM neurons receive common inputs. | nih.gov |
Intracellular and Extracellular Recordings from Identified Neurons
Electrophysiological recordings are fundamental to understanding the direct effects of (-)-octopamine hydrochloride on neuronal activity. These techniques allow researchers to measure changes in membrane potential and firing patterns of individual or groups of neurons.
Intracellular recordings involve inserting a fine microelectrode into a single neuron to measure its membrane potential directly. This method provides detailed information about how (-)-octopamine hydrochloride modulates synaptic inputs, intrinsic membrane properties, and action potential generation. For example, intracellular recordings from pyloric motor neurons in the crab Cancer borealis have shown that octopamine can induce a reversible increase in the pyloric rhythm cycle frequency, associated with a strong depolarization of the postsynaptic neuron's membrane potential. nih.gov In studies on the stick insect, intracellular recordings from descending dorsal unpaired median (desDUM) neurons, which are known to be octopaminergic, are achieved using glass microelectrodes filled with a potassium-based solution. physiology.org These neurons are identified by their large amplitude, overshooting soma action potentials. physiology.org
These electrophysiological approaches have been instrumental in characterizing the modulatory roles of octopamine in various invertebrate model systems. For instance, studies have shown that octopamine application can increase the firing frequency of certain neurons, alter the rhythmicity of central pattern generators, and modulate sensory-evoked responses in thoracic motor neurons. nih.govphysiology.org
Calcium Imaging and Reporter Assays for Second Messenger Dynamics
To visualize the intracellular signaling events triggered by (-)-octopamine hydrochloride, researchers employ calcium imaging and reporter assays. These techniques provide spatial and temporal information about the second messenger pathways activated by octopamine receptor binding.
Calcium imaging utilizes fluorescent dyes or genetically encoded calcium indicators (GECIs) to monitor changes in intracellular calcium concentration ([Ca2+]i). nih.gov Since many octopamine receptors are Gq-coupled, leading to the release of calcium from internal stores, this method is a powerful tool to map the cellular targets of octopamine. researchgate.netmdpi.com For example, calcium imaging experiments in Drosophila have revealed that octopamine potentiates sensory responses to sucrose in satiated flies by modulating the activity of sensory neurons. sdbonline.org Furthermore, octopamine has been shown to stimulate calcium transients in the sperm storage organs of Drosophila, an effect that can be blocked by the knockdown of a specific octopamine receptor, OAMB. sdbonline.org
Reporter assays are used to measure the activity of second messenger systems like cyclic AMP (cAMP). These assays often involve genetically engineering cells to express a reporter gene (e.g., luciferase) under the control of a promoter that is sensitive to the second messenger of interest. mdpi.com When octopamine binds to its receptor and activates or inhibits adenylyl cyclase, the resulting change in cAMP levels leads to a corresponding change in reporter gene expression, which can be quantified. nih.govfrontiersin.org For instance, in Drosophila S2 cells, the Tango assay, which measures G-protein-coupled receptor (GPCR) activation through β-arrestin recruitment, has been used to confirm the specificity of dopamine (B1211576) receptors by showing no activation in response to octopamine. mdpi.com This highlights the utility of such assays in distinguishing the signaling pathways of closely related biogenic amines.
These imaging and reporter-based approaches have been critical in classifying octopamine receptors based on their signaling properties (e.g., coupling to Gs to increase cAMP, Gi to decrease cAMP, or Gq to increase intracellular calcium). researchgate.netmdpi.com
Molecular and Biochemical Assays
Molecular and biochemical assays are essential for characterizing the properties of octopamine receptors and quantifying the levels of octopamine and its metabolites in biological tissues.
Receptor Cloning, Expression, and Functional Characterization in Heterologous Systems
This multi-step process allows for the detailed study of individual octopamine receptor subtypes in a controlled environment.
Cloning: The gene encoding a specific octopamine receptor is identified and isolated from the organism of interest, such as the American cockroach (Periplaneta americana) or the fruit fly (Drosophila melanogaster). mdpi.com
Expression: The cloned receptor gene is then inserted into a host cell line that does not naturally express octopamine receptors, such as Human Embryonic Kidney (HEK293) cells or Xenopus oocytes. nih.govplos.org This is known as a heterologous expression system.
Functional Characterization: Once the receptor is expressed in the host cells, its functional properties can be examined. This includes determining which second messenger pathways are activated upon octopamine binding (e.g., cAMP production or calcium mobilization). mdpi.comnih.govfrontiersin.org Researchers can also determine the receptor's pharmacological profile by testing the effects of various agonists and antagonists. frontiersin.org
This approach has been instrumental in classifying different octopamine receptor subtypes across various insect species. researchgate.net For example, studies using heterologous expression systems have identified octopamine receptors that are analogous to vertebrate α1-adrenergic receptors (coupling to Gq and mobilizing calcium), α2-adrenergic receptors (coupling to Gi and inhibiting adenylyl cyclase), and β-adrenergic receptors (coupling to Gs and activating adenylyl cyclase). researchgate.netmdpi.com
Quantification of Octopamine and Metabolite Levels
Accurately measuring the concentration of (-)-octopamine hydrochloride and its metabolites in tissues and fluids is crucial for understanding its physiological roles. High-performance liquid chromatography (HPLC) is a commonly used technique for this purpose. scholarsresearchlibrary.comresearchgate.net
In a typical HPLC method, a sample (e.g., urine, plasma, or tissue homogenate) is prepared and injected into the HPLC system. dshs-koeln.denih.gov The components of the sample are separated based on their physicochemical properties as they pass through a column. A detector then measures the amount of each component as it exits the column. Mass spectrometry (MS) is often coupled with HPLC (LC-MS/MS) to provide highly sensitive and specific detection of octopamine and its metabolites, such as octopamine sulfoconjugate. dshs-koeln.deresearchgate.net
Table 1: HPLC Parameters for Octopamine Quantification
| Parameter | Condition 1 | Condition 2 |
|---|---|---|
| Column | Sunfire C-18 | INERTISIL ODS C18 |
| Mobile Phase | Acetonitrile: 0.01M Potassium phosphate (B84403) buffer (pH 2.54) (10:90 v/v) | Methanol: 20 mmoles phosphate buffer (pH 4) (20:80 v/v) |
| Flow Rate | 1 ml/min | 1 ml/min |
| Detection Wavelength | 273 nm | 270 nm |
| Linearity Range | 5-30 µg/ml | 100-600 µg/ml |
| Retention Time | 2.9 min | Not specified |
These analytical methods have been validated for their accuracy, precision, and linearity, ensuring reliable quantification of octopamine in various biological samples. scholarsresearchlibrary.comresearchgate.net
In Vitro Receptor Binding and Ligand Affinity Studies
Receptor binding assays are used to determine the affinity of (-)-octopamine hydrochloride and other compounds (ligands) for specific octopamine receptors. These studies typically use cell membranes prepared from tissues or from heterologous cells expressing a cloned receptor. A radiolabeled ligand (e.g., [3H]octopamine) is incubated with the membranes. nih.gov The amount of radioligand that binds to the receptors is then measured.
To determine the affinity of a non-radiolabeled compound, competition binding assays are performed. In these experiments, increasing concentrations of the unlabeled compound are added to compete with the radioligand for binding to the receptor. The concentration of the unlabeled compound that displaces 50% of the specific binding of the radioligand is known as the IC50 value, which can be used to calculate the binding affinity (Kd or Ki).
For example, binding studies using membranes from Drosophila heads have identified high-affinity binding sites for [3H]octopamine. nih.gov Computational docking studies have also been employed to predict the binding affinity of various ligands to octopamine receptors, providing insights into the molecular interactions between the ligand and the receptor's binding pocket. semanticscholar.org
Table 2: Binding Affinities of Selected Compounds to the Drosophila melanogaster Octopamine Receptor (OAMB)
| Compound | Average Binding Affinity (kcal/mol) |
|---|---|
| Methyl benzoate | -5.61 ± 0.07 |
| (-)-Octopamine hydrochloride | -5.18 ± 0.07 |
| Benzyl (B1604629) alcohol | -4.93 ± 0.06 |
| Butyl benzoate | -4.88 ± 0.06 |
| Ethyl butanoate | -4.41 ± 0.06 |
| Methyl butanoate | -4.06 ± 0.05 |
Data derived from computational docking studies. semanticscholar.org
Comparative Neuroanatomical and Immunocytochemical Mapping of Octopaminergic Neurons
Understanding the anatomical organization of the octopaminergic system is crucial for elucidating its functions. Immunocytochemistry is a key technique used to map the distribution of octopaminergic neurons and their projections throughout the nervous system.
This method involves using antibodies that specifically recognize octopamine or enzymes involved in its synthesis, such as tyrosine decarboxylase (TDC) and tyramine β-hydroxylase (TβH). plos.orgnih.gov These antibodies are applied to tissue sections, and a secondary antibody conjugated to a fluorescent marker or an enzyme is used to visualize the location of the primary antibody.
By combining immunocytochemistry with advanced microscopy techniques like confocal microscopy, researchers can create detailed three-dimensional maps of octopaminergic neurons and their axonal and dendritic arborizations. plos.orgunifr.ch These maps provide insights into the potential sites of octopamine release and the neural circuits that are likely modulated by this biogenic amine.
Comparative studies across different insect species, such as Drosophila, locusts, and honeybees, have revealed both conserved and species-specific features of the octopaminergic system. nih.govunifr.ch For example, a class of neurons known as dorsal or ventral unpaired median (DUM/VUM) neurons are a prominent source of octopamine in many insects. unifr.ch These anatomical mapping studies provide an essential framework for formulating hypotheses about the functional roles of specific octopaminergic neurons in controlling complex behaviors. nih.govresearchgate.net
Computational Approaches in Receptor Modeling and Ligand Discovery
Computational methods have become indispensable in the study of octopamine receptors, largely because experimental determination of G-protein coupled receptor (GPCR) structures, including octopamine receptors (OARs), is notoriously difficult. nd.edunih.gov These in silico techniques provide crucial insights into the three-dimensional structure of OARs and facilitate the discovery of new molecules that can interact with them. This section details the primary computational strategies employed in octopamine research: homology modeling to construct receptor structures and virtual screening to identify novel ligands.
Homology Modeling of Octopamine Receptors
In the absence of experimentally determined crystal structures for most octopamine receptors, homology modeling stands as a vital computational technique to generate reliable three-dimensional models. nih.govresearchgate.net This method constructs a model of a target protein based on its amino acid sequence and an experimentally determined structure of a homologous protein, referred to as the template. nih.gov Given that octopamine receptors belong to the rhodopsin-like (Class A) family of GPCRs, high-resolution crystal structures of other family members, such as bovine rhodopsin and various adrenergic receptors, serve as common templates. researchgate.netnih.govacs.org
The process begins with a sequence alignment between the target octopamine receptor and the chosen template structure. nih.gov For instance, the bovine rhodopsin structure (PDB ID: 1U19) has been used as a template for modeling the OAR from the American cockroach, Periplaneta americana, due to its high resolution. nih.govresearchgate.net Similarly, the β2-adrenergic receptor crystal structure was used to model the honeybee and Varroa mite Octβ2R to investigate species-specific sensitivity to the pesticide amitraz. elifesciences.org
Following sequence alignment, specialized software programs like MODELLER, Swiss-Model, and Discovery Studio are used to build the 3D model of the receptor. researchgate.netnih.govscienceopen.com More recently, artificial intelligence-based tools like AlphaFold have also been employed and evaluated against traditional methods for modeling OARs from species like Periplaneta americana and Culex quinquefasciatus. nih.govscienceopen.comacs.org The generated models undergo energy minimization and refinement using force fields like CHARMm to achieve a more stable and realistic conformation. nih.gov
The quality and validity of the resulting models are assessed using a variety of computational tools. Programs like the SAVES server, ProSA-web, and the generation of Ramachandran plots are used to check the stereochemical quality and thermodynamic stability of the modeled structure. researchgate.netscienceopen.com These validated models are crucial for subsequent studies, such as identifying potential ligand binding sites and understanding the molecular basis of receptor-ligand interactions. nih.gov
| Target Receptor | Organism | Template Used (PDB ID) | Modeling Software/Platform | Purpose of Model | Reference(s) |
|---|---|---|---|---|---|
| OAR (AY333178) | Periplaneta americana (Cockroach) | Bovine Rhodopsin (1U19) | Discovery Studio, MODELLER, CHARMm | Agonist binding site identification and docking. | nih.govresearchgate.net |
| Octopamine Receptor | Bombyx mori (Silkworm) | Human β2-Adrenergic Receptor (2rh1) | MODELLER | Binding site analysis and screening for novel candidates. | researchgate.net |
| AgOAR (OAR45B) | Anopheles gambiae (Mosquito) | Not specified, GPCR studies | Not specified | Functional characterization and discovery of new agonists/antagonists. | nd.edu |
| AmOctβ2R / VdOctβ2R | Apis mellifera (Honeybee) / Varroa destructor (Mite) | Carazolol-bound β2-Adrenergic Receptor | Not specified | To identify residues affecting amitraz sensitivity. | elifesciences.org |
| OAMB | Drosophila melanogaster (Fruit Fly) | GPCR-I-TASSER template library | GPCR-I-TASSER | Docking studies with essential oil components. | semanticscholar.org |
| OAR Homologues | Periplaneta americana / Culex quinquefasciatus | Not specified | Chimera, Swiss-Model, AlphaFold | Comparative analysis of modeling tools. | nih.govscienceopen.com |
| SoTyrR | Sitophilus oryzae (Rice Weevil) | Not specified | Not specified | To study the binding effects of tyramine and amitraz. | nih.gov |
Virtual Screening for Novel Receptor Agonists and Antagonists
Once a reliable 3D model of an octopamine receptor is established, it can be used for virtual screening—a computational technique to search large databases of chemical compounds for molecules that are likely to bind to the receptor. nd.eduresearchgate.netnih.gov This approach significantly accelerates the initial stages of drug and insecticide discovery by identifying promising "hit" compounds for further experimental testing. researchgate.net Virtual screening can be broadly categorized into structure-based and ligand-based methods.
Structure-based virtual screening involves docking, where candidate compounds are computationally fitted into the predicted binding site of the receptor model. nih.gov Docking algorithms, implemented in software like AutoDock and LigandFit, calculate the binding energy and score the pose of the ligand within the receptor's active site. researchgate.netnih.gov This allows researchers to rank compounds based on their predicted binding affinity. For example, docking studies on a model of the Periplaneta americana OAR were used to evaluate potential agonists. nih.gov In another study, components of mabolo essential oil were docked into a model of the Drosophila melanogaster OAMB receptor, identifying several aromatic esters with higher predicted binding affinities than octopamine itself. semanticscholar.orgsdbonline.org
Ligand-based approaches, such as pharmacophore modeling, are used when the receptor structure is unknown or to complement structure-based methods. A pharmacophore model defines the essential three-dimensional arrangement of chemical features (e.g., hydrogen bond donors/acceptors, aromatic rings) that a molecule must possess to bind to the receptor. This model is built based on a set of known active ligands. researchgate.net The resulting pharmacophore can then be used as a filter to rapidly screen compound libraries for molecules that match these features. researchgate.net
The combination of computational modeling and virtual screening has proven effective in identifying novel ligands for aminergic receptors. Studies have successfully identified new agonists and antagonists for the related trace amine-associated receptor 1 (TAAR1) by virtually screening compound databases against a homology model. researchgate.netnih.gov Similar combined computational and experimental approaches have led to the discovery of new agonists and antagonists for the Anopheles gambiae octopamine receptor. nd.edu These findings demonstrate the power of in silico methods to guide the discovery of new chemical entities targeting specific receptors. nd.edunih.gov
| Study Focus | Receptor Target | Screening Method | Compound Library/Source | Key Findings | Reference(s) |
|---|---|---|---|---|---|
| Insecticide Discovery | Anopheles gambiae OAR | Virtual Screening, MD Simulations | Not specified | Successfully identified several potential new agonists and antagonists. | nd.edunih.gov |
| Novel Candidate Screening | Bombyx mori OAR | Pharmacophore Modeling, Docking | Known agonists (clonidine, naphazoline) | Developed pharmacophore models and identified compounds sharing the agonist binding site. | researchgate.net |
| Biopesticide Discovery | Drosophila melanogaster OAMB | Ensemble Docking | Diospyros discolor (Mabolo) essential oil metabolites | Aromatic esters (e.g., benzyl butanoate, butyl benzoate) showed higher binding affinities than octopamine. | semanticscholar.org |
| Monoterpene Specificity | OARs/TARs from various insects | Ensemble Docking | 35 monoterpenes | Carvacrol showed the most negative average binding energies, suggesting potential as a broad-spectrum natural insecticide. | acs.org |
| Agonist/Antagonist Discovery | Human TAAR1 | Virtual Screening, Docking | In-house database | Identified several new agonists and one antagonist with micromolar activity. | researchgate.netnih.gov |
Comparative and Evolutionary Perspectives of Octopaminergic Systems
Divergence and Conservation of Octopamine (B1677172) Systems Across Invertebrate Phyla
Octopaminergic systems, which utilize octopamine as a primary signaling molecule, are a widespread and fundamental component of the nervous systems of invertebrate animals. researchgate.net These systems are present in all triploblastic animals that have been studied, highlighting their ancient origins. researchgate.net While the fundamental components of octopaminergic signaling are conserved, there is also significant divergence in the organization and function of these systems across different invertebrate phyla.
Octopamine functions as a neurotransmitter, neuromodulator, and neurohormone, orchestrating a wide array of physiological processes and behaviors. researchgate.netresearchgate.net It is often considered the invertebrate counterpart to the vertebrate adrenergic system, mediating "fight-or-flight" responses and shifting the organism from a state of rest to one of alertness and activity. biologists.comsdbonline.org This role is particularly evident in arthropods, where octopamine is crucial for efficient locomotion, complex social interactions, and cognitive functions. researchgate.net
The functional roles of octopamine also exhibit both conservation and divergence. In many invertebrates, octopamine is involved in mobilizing the body for action. biorxiv.org For example, in insects, it enhances sensory sensitivity to various stimuli, including odors, light, and taste. biologists.com It is also linked to increased walking activity and flight efficiency. biologists.com In the nematode Caenorhabditis elegans, octopamine influences movement speed. biologists.com Beyond motor control, octopamine plays a role in regulating aggression, though its specific effects can differ between species. wikipedia.org In some gastropods, octopamine acts as an inhibitory neurotransmitter, while in fireflies, it has an excitatory function in controlling bioluminescence. researchgate.net
The receptors that mediate the effects of octopamine are G-protein coupled receptors (GPCRs), which are also a conserved feature. researchgate.net However, the specific subtypes and their signaling pathways can differ. In insects, at least three main groups of octopamine receptors have been identified: OctαR (related to α-adrenergic receptors), OctβR (related to β-adrenergic receptors), and Octopamine/Tyramine (B21549) receptors that can bind both ligands. wikipedia.orgmdpi.com This diversity of receptors allows for the fine-tuning of octopaminergic signaling in different tissues and contexts.
| Phylum | Key Anatomical Features | Primary Functions | Receptor Types |
| Arthropoda (Insects) | Unpaired median neurons with bilateral projections (in Pterygota). researchgate.net | "Fight-or-flight" response, locomotion, sensory modulation, aggression, learning. researchgate.netbiologists.combiologists.comwikipedia.org | OctαR, OctβR, Oct/TyrR. wikipedia.orgmdpi.com |
| Arthropoda (Crustaceans) | Paired octopaminergic neurons. researchgate.net | Modulation of muscle contraction, posture, and heart rate. brocku.ca | Similar to insects. |
| Mollusca (Gastropods) | Varied, can have inhibitory roles. researchgate.net | Modulation of feeding and locomotion. researchgate.net | G-protein coupled receptors. researchgate.net |
| Nematoda (C. elegans) | Defined set of octopaminergic neurons. elifesciences.org | Regulation of locomotion, egg-laying, and aversive behaviors. biologists.comnih.gov | Specific octopamine and tyramine receptors. nih.gov |
| Annelida (Earthworms) | Presence of octopaminergic pathways in the brain and stomatogastric ganglia. biologists.com | Associated with locomotion and smooth muscle contractility. biologists.com | G-protein coupled receptors. biologists.com |
Evolutionary Relationship to Vertebrate Adrenergic Systems
The octopaminergic systems of invertebrates and the adrenergic systems of vertebrates, which utilize norepinephrine (B1679862) and epinephrine, share a deep evolutionary connection. biologists.com This relationship is evident at multiple levels, from the chemical structures of the signaling molecules and their biosynthetic pathways to the receptors that mediate their effects. biologists.comnih.gov
Octopamine and norepinephrine are chemically similar, and their synthesis involves homologous enzymes. nih.govuky.edu Tyramine, the precursor to octopamine in invertebrates, is converted to octopamine by the enzyme tyramine β-hydroxylase. sdbonline.orguky.edu Similarly, in vertebrates, dopamine (B1211576) is converted to norepinephrine by dopamine β-hydroxylase. uky.edu This parallel in biosynthesis suggests a common ancestral pathway.
Strong evidence for a shared evolutionary origin comes from the comparison of their respective receptors. biologists.combiologists.com Invertebrate octopamine receptors show significant sequence similarity to vertebrate α- and β-adrenergic receptors, suggesting they all evolved from a common ancestral receptor. researchgate.netbiologists.com Specifically, the "classical" octopamine receptors in invertebrates, which are responsible for many of octopamine's effects, are structurally related to vertebrate alpha-1 adrenoreceptors. researchgate.net Other invertebrate octopamine receptors are more closely related to alpha-2 and beta-adrenergic receptors. researchgate.netwikipedia.org
Phylogenetic studies indicate that the last common ancestor of bilaterians (animals with bilateral symmetry) likely possessed receptors for norepinephrine, octopamine, and tyramine. biorxiv.orgnih.gov This suggests that these signaling systems coexisted ancestrally. nih.gov Over the course of evolution, it appears that most deuterostomes, the lineage that includes vertebrates, lost the receptors for octopamine and tyramine, while many protostomes, including insects, lost adrenergic receptors. biorxiv.orgresearchgate.net This has led to the general observation that octopaminergic systems are predominant in invertebrates, while adrenergic systems are characteristic of vertebrates. uky.edu
Despite this divergence, the functional parallels between the two systems are striking. Both systems are central to the "fight-or-flight" response, preparing the animal for stressful situations by mobilizing energy reserves and enhancing sensory and motor functions. biologists.comsdbonline.org This functional equivalence has led to the characterization of octopamine as the invertebrate analog of norepinephrine. brocku.ca
However, it is important to note that the relationship is not one of simple equivalence. The discovery of coexisting adrenergic, octopaminergic, and tyraminergic signaling in some marine invertebrates, such as the annelid Platynereis dumerilii and the hemichordate Saccoglossus kowalevskii, complicates the picture. nih.gov This finding suggests that the evolutionary history of these monoamine systems is more complex than a simple replacement of one system by another. nih.gov Instead, it points to an ancestral repertoire of signaling molecules and receptors that have been selectively retained or lost in different animal lineages. biorxiv.orgnih.gov
| Feature | Invertebrate Octopaminergic System | Vertebrate Adrenergic System |
| Primary Ligands | Octopamine, Tyramine. biologists.com | Norepinephrine, Epinephrine. biologists.com |
| Precursor | Tyramine. sdbonline.org | Dopamine. uky.edu |
| Receptor Homology | Related to α and β-adrenergic receptors. researchgate.netbiologists.com | Related to invertebrate octopamine receptors. researchgate.netbiologists.com |
| Primary Function | "Fight-or-flight" response, arousal, metabolic control. biologists.comsdbonline.org | "Fight-or-flight" response, arousal, metabolic control. biologists.com |
| Evolutionary Trajectory | Receptors lost in most deuterostomes (including vertebrates). biorxiv.orgresearchgate.net | Receptors lost in most ecdysozoans (including insects). biorxiv.orgresearchgate.net |
Co-transmission and Interactions with Other Biogenic Amines (e.g., Tyramine, Dopamine, Serotonin)
Octopamine does not act in isolation within the invertebrate nervous system. Instead, it is part of a complex network of biogenic amines that includes tyramine, dopamine, and serotonin (B10506). frontiersin.orgnih.gov These signaling molecules can be co-released from the same neurons or act on overlapping neural circuits, leading to intricate interactions that can be synergistic or antagonistic.
Tyramine: Tyramine is the direct precursor to octopamine and also functions as an independent neurotransmitter. sdbonline.organnualreviews.org In many cases, octopaminergic and tyraminergic systems work in concert to regulate behavior and physiology. biologists.com For example, in the nematode C. elegans, both octopamine and tyramine inhibit aversive responses to certain stimuli, but they do so through distinct, separate receptors. nih.gov In some insects, tyramine can have effects on motor behavior and sensory sensitivity that are distinct from those of octopamine. biologists.com The balance between octopamine and tyramine can be crucial for determining behavioral states, such as the switch between bacterial feeding and predatory behavior in some nematodes. mpg.de
Dopamine: Dopamine is another key biogenic amine that interacts with the octopaminergic system. While both are involved in modulating various behaviors, their effects can be different. biologists.com In honeybees, for instance, octopamine was found to improve learning in newly emerged bees, whereas dopamine had no such effect. biologists.com In C. elegans, dopamine can also inhibit serotonin-stimulated aversive behaviors, a role shared with octopamine and tyramine, but it acts through its own set of receptors. nih.gov The presence of distinct yet interacting systems allows for more nuanced control over behavior.
Serotonin: Serotonin is often involved in behaviors that are in opposition to those modulated by octopamine. For example, in C. elegans, serotonin can enhance aversive responses to certain odors, an effect that is inhibited by both octopamine and tyramine. nih.gov This suggests an antagonistic relationship where octopamine and tyramine can gate or suppress serotonin-mediated behaviors. nih.gov In honeybees, serotonin has been shown to reduce conditioned responses after learning, contrasting with the learning-enhancing effects of octopamine. biologists.com However, the interactions are not always simply antagonistic and can be context-dependent. biologists.com
The phenomenon of co-transmission, where a single neuron releases more than one type of neurotransmitter, is a key mechanism for these complex interactions. elifesciences.org In Drosophila, there is evidence for the co-localization of octopamine with other neuromodulators, such as the neuropeptide proctolin, in motor neurons. brocku.ca This co-release allows for a more complex and flexible modulation of synaptic transmission and muscle contraction than would be possible with a single transmitter. brocku.ca The specific combination of neurotransmitters released can vary, providing a sophisticated mechanism for tailoring neuronal output to different behavioral or physiological needs. frontiersin.org
| Interacting Amine | Organism(s) | Nature of Interaction | Example Research Finding |
| Tyramine | C. elegans, Insects | Often synergistic or complementary, but through distinct receptors. biologists.comnih.gov | Both inhibit aversive responses to octanol (B41247) in C. elegans, but via separate receptors. nih.gov |
| Dopamine | Honeybees, C. elegans | Often distinct or parallel pathways. biologists.comnih.gov | Octopamine enhances learning in young bees, while dopamine has no effect. biologists.com |
| Serotonin | C. elegans, Honeybees | Often antagonistic. biologists.comnih.gov | Octopamine and tyramine inhibit serotonin-stimulated aversive behaviors in C. elegans. nih.gov |
Future Directions in Octopamine Hydrochloride, Research
Elucidation of Novel Octopamine (B1677172) Receptor Subtypes and Signaling Pathways
Future research is poised to significantly expand our understanding of octopaminergic systems by identifying and characterizing novel receptor subtypes and their intricate signaling cascades. While several octopamine receptors have been cloned and categorized, there is mounting evidence suggesting the existence of additional, as-yet-undiscovered subtypes that could mediate some of the diverse physiological and behavioral effects of octopamine. mdpi.combiologists.com The ongoing exploration into the complexity of the octopaminergic system is crucial for a complete picture of its function.
In invertebrates, octopamine receptors are broadly classified into alpha-adrenergic-like (OctαR), beta-adrenergic-like (OctβR), and octopamine/tyramine (B21549) mixed receptors (TyrR). wikipedia.org OctαR receptors are known to be coupled to Gq proteins, leading to the mobilization of intracellular calcium (Ca2+), while OctβR receptors are typically coupled to Gs proteins, which activate adenylyl cyclase and increase intracellular cyclic AMP (cAMP) levels. mdpi.comsdbonline.org Some receptors, like the OAMB receptor in Drosophila, have been shown to stimulate both cAMP and intracellular Ca2+ accumulation. ucl.ac.uknih.govcore.ac.uknih.gov
The discovery of new receptor subtypes is anticipated to reveal even more complex signaling mechanisms. For instance, research has pointed towards the existence of octopamine receptors that inhibit adenylyl cyclase activity through Gi proteins. mdpi.com The identification of these novel receptors will likely be achieved through advanced molecular cloning techniques and the use of sophisticated screening assays.
A key area of future investigation will be the detailed mapping of the expression patterns of these novel receptors throughout the nervous system and in peripheral tissues. escholarship.org This will provide critical clues about their specific physiological roles. Furthermore, elucidating the downstream signaling pathways activated by these new receptors is paramount. This includes identifying the specific G-proteins they couple with, the second messengers they modulate (e.g., cAMP, Ca2+, inositol (B14025) trisphosphate), and the ultimate protein kinases and transcription factors that are activated to bring about cellular changes.
Studies in various insect species have already highlighted the diversity of octopamine receptor signaling. For example, in Drosophila, different β-adrenergic-like octopamine receptors (Octβ1R, Octβ2R, and Octβ3R) have been identified, each with distinct expression patterns and potential functions. sdbonline.org Research has shown that Octβ2R activation can initiate a cAMP-dependent cascade, while Octβ1R may inhibit cAMP production. nih.govnih.gov Similarly, the characterization of octopamine receptors in other insects like the American cockroach and the endoparasitoid Cotesia chilonis has revealed both conserved and unique pharmacological properties. mdpi.commdpi.com
The following table summarizes some of the known octopamine receptor subtypes and their primary signaling mechanisms, providing a foundation for future discoveries.
| Receptor Subtype | Primary Signaling Pathway | Key Second Messenger(s) | References |
| OctαR (e.g., OAMB) | Gq-protein coupled | Intracellular Ca2+ mobilization | mdpi.complos.org |
| OctβR (e.g., Octβ1R, Octβ2R, Octβ3R) | Gs-protein coupled | Increased intracellular cAMP | sdbonline.orgsdbonline.org |
| TyrR (Octopamine/Tyramine Receptor) | Variable (can be Gs or Gi coupled) | cAMP (increase or decrease) | wikipedia.org |
By continuing to unravel the diversity of octopamine receptors and their signaling pathways, researchers can gain a more nuanced understanding of how (-)-Octopamine hydrochloride and endogenous octopamine modulate a vast array of biological processes.
Advanced Neuroimaging Techniques for Mapping Octopaminergic Circuits
The precise mapping of neural circuits is fundamental to understanding how neuromodulators like octopamine orchestrate behavior. Future research will increasingly leverage advanced neuroimaging techniques to delineate the architecture of octopaminergic circuits with unprecedented resolution. ucl.ac.uk These methods will allow for the visualization of not only the distribution of octopaminergic neurons but also their synaptic connections and the dynamic activity within these networks.
Traditional methods, such as immunohistochemistry using antibodies against octopamine or its synthesizing enzymes, have provided foundational maps of octopaminergic neurons. nih.gov However, these techniques often lack the ability to reveal the full extent of neuronal projections and their synaptic targets. Newer genetic tools, like the Gal4-UAS system in Drosophila, have enabled the labeling and manipulation of specific neuronal populations, offering a more detailed view of circuit organization. nih.govfrontiersin.org
The future of mapping octopaminergic circuits lies in the integration of these genetic tools with high-resolution imaging modalities. Techniques on the horizon include:
Super-Resolution Microscopy: Techniques like STED (Stimulated Emission Depletion) and PALM (Photoactivated Localization Microscopy) can overcome the diffraction limit of light microscopy, allowing for the visualization of synaptic structures and the precise localization of octopamine receptors at the nanoscale.
Electron Microscopy (EM) Connectomics: Serial section electron microscopy provides the ultimate resolution for reconstructing neural circuits, identifying every synaptic connection within a given volume of brain tissue. While labor-intensive, this approach offers a complete wiring diagram of octopaminergic pathways. biorxiv.org
Genetically Encoded Sensors: The development of genetically encoded fluorescent sensors for octopamine, such as GRAB-OA, allows for the direct visualization of octopamine release in real-time. sdbonline.org This will enable researchers to map the spatiotemporal dynamics of octopaminergic signaling during specific behaviors.
Functional Neuroimaging: Techniques like functional MRI (fMRI) and two-photon calcium imaging can be used to monitor the activity of large neuronal populations, including those that are part of the octopaminergic system or are modulated by it. nih.gov Combining these methods with optogenetic or chemogenetic activation of octopaminergic neurons will reveal the functional impact of octopamine on downstream circuits.
The application of these advanced neuroimaging techniques will be instrumental in answering key questions about the organization and function of octopaminergic circuits. For instance, researchers will be able to map the precise inputs and outputs of different subsets of octopaminergic neurons, determine how these circuits are reconfigured during different behavioral states, and identify the specific synaptic sites where octopamine exerts its modulatory effects. frontiersin.org
The following table highlights some advanced neuroimaging techniques and their potential applications in studying octopaminergic circuits.
| Neuroimaging Technique | Key Application in Octopamine Research | Potential Insights |
| Super-Resolution Microscopy | Localization of octopamine receptors at synapses | Understanding the subcellular basis of octopaminergic modulation |
| Electron Microscopy Connectomics | Complete reconstruction of octopaminergic circuits | Detailed wiring diagrams of octopaminergic pathways |
| Genetically Encoded Octopamine Sensors | Real-time visualization of octopamine release | Spatiotemporal dynamics of octopaminergic signaling |
| Functional MRI (fMRI) | Monitoring brain-wide activity in response to octopamine | Identifying the large-scale networks modulated by octopamine |
| Two-Photon Calcium Imaging | Recording the activity of specific neuronal populations | Revealing the cellular-level effects of octopamine on circuit function |
By embracing these cutting-edge neuroimaging technologies, the field is poised to gain a much deeper and more dynamic understanding of the role of (-)-Octopamine hydrochloride and the broader octopaminergic system in shaping brain function and behavior.
Integration of Multi-Omics Data for System-Level Understanding
To achieve a holistic understanding of the role of (-)-Octopamine hydrochloride, future research will increasingly rely on the integration of multiple "omics" datasets. frontlinegenomics.comthermofisher.com This systems biology approach, which combines genomics, transcriptomics, proteomics, and metabolomics, will provide a comprehensive view of the molecular networks that are influenced by octopaminergic signaling. By moving beyond the study of single genes or proteins, multi-omics approaches can uncover emergent properties of the octopaminergic system and reveal how it interacts with other biological pathways. nih.govmdpi.com
The foundation of this approach lies in the generation of large-scale datasets for each "omic" level:
Genomics: Identifying the full complement of genes encoding for octopamine receptors, synthesizing enzymes, and transporters. This also includes searching for genetic variations that may influence individual differences in octopaminergic function.
Transcriptomics: Quantifying the expression levels of all genes in specific cell types or tissues under different conditions (e.g., with and without octopamine stimulation). This can reveal which genes are regulated by octopaminergic signaling.
Proteomics: Identifying and quantifying the entire set of proteins present in a cell or tissue. This provides a direct measure of the molecular machinery that carries out cellular functions and can reveal changes in protein abundance or post-translational modifications in response to octopamine.
Metabolomics: Measuring the levels of all small-molecule metabolites within a biological system. This can provide insights into the metabolic pathways that are modulated by octopamine.
The true power of this approach comes from the computational integration of these different data types. By combining information about which genes are present (genomics), which are being expressed (transcriptomics), which proteins are being produced (proteomics), and what metabolic changes are occurring (metabolomics), researchers can construct detailed models of the octopaminergic system. These models can then be used to predict how the system will respond to perturbations, such as the administration of (-)-Octopamine hydrochloride or other pharmacological agents.
For example, a multi-omics study could be used to investigate the mechanisms underlying the role of octopamine in starvation-induced hyperactivity. pnas.org By comparing the "omic" profiles of starved and fed animals, researchers could identify the specific genes, proteins, and metabolic pathways that are altered by octopamine to promote increased locomotion.
The table below outlines the different "omics" approaches and their potential contributions to a system-level understanding of octopamine function.
| Omics Approach | Key Data Generated | Potential Insights into Octopamine Function |
| Genomics | DNA sequence, genetic variants | Identification of all components of the octopaminergic system, genetic basis of individual differences |
| Transcriptomics | mRNA expression levels | Genes and pathways regulated by octopamine signaling |
| Proteomics | Protein abundance, post-translational modifications | The molecular machinery affected by octopamine, changes in protein networks |
| Metabolomics | Levels of small-molecule metabolites | Metabolic pathways and processes modulated by octopamine |
The integration of multi-omics data represents a paradigm shift in the study of neuromodulation. By embracing this data-rich approach, the field can move towards a more predictive and quantitative understanding of the complex roles of (-)-Octopamine hydrochloride in health and disease.
Development of Highly Selective Research Tools Targeting Octopamine Pathways
A significant challenge in dissecting the precise functions of the octopaminergic system has been the lack of highly selective pharmacological tools. Many existing agonists and antagonists for octopamine receptors also exhibit affinity for other biogenic amine receptors, such as those for tyramine and dopamine (B1211576), leading to potential off-target effects that can confound experimental results. plos.organnualreviews.org Therefore, a critical direction for future research is the development of novel, highly selective ligands—both agonists and antagonists—that can target specific octopamine receptor subtypes.
The development of these next-generation research tools will likely involve a multi-pronged approach:
High-Throughput Screening: Screening large libraries of chemical compounds for their ability to bind to and activate or inhibit specific octopamine receptor subtypes that have been heterologously expressed in cell lines. mdpi.commdpi.com
Structure-Based Drug Design: Using the three-dimensional structures of octopamine receptors, determined through techniques like X-ray crystallography or cryo-electron microscopy, to rationally design molecules that fit perfectly into the ligand-binding pocket of a specific receptor subtype. This approach has the potential to yield compounds with exceptional selectivity and potency.
Pharmacophore Modeling: Creating computational models that define the essential three-dimensional features a molecule must possess to interact with a particular octopamine receptor. These models can then be used to virtually screen for and design novel ligands. oup.com
The availability of highly selective research tools will revolutionize the study of octopaminergic pathways. For instance, a selective agonist for the Octβ2R receptor could be used to specifically investigate the role of this receptor in synaptic plasticity, without the confounding effects of activating other octopamine or tyramine receptors. nih.govnih.gov Similarly, a selective antagonist for the OAMB receptor could be used to clarify its specific contributions to learning and memory. ucl.ac.uknih.govcore.ac.uk
In addition to small-molecule ligands, future research will also focus on the development of other types of selective tools, such as:
Optogenetic and Chemogenetic Actuators: Engineering light- or chemical-gated octopamine receptors that can be expressed in specific neurons, allowing for the precise temporal and spatial control of octopaminergic signaling.
Nanobodies: Small, single-domain antibodies that can be generated to bind with high affinity and specificity to particular octopamine receptor subtypes. These can be used for a variety of applications, including receptor localization and functional blockade.
The following table provides examples of existing pharmacological tools and highlights the need for more selective agents in future research.
| Compound | Target(s) | Agonist/Antagonist | Limitations |
| Amitraz (B1667126) | Multiple Octopamine Receptors | Agonist | Lacks subtype selectivity |
| Epinastine | Octopamine and other amine receptors | Antagonist | Also blocks histamine (B1213489) receptors |
| Mianserin (B1677119) | Octopamine and Serotonin (B10506) Receptors | Antagonist | Significant off-target effects |
| Naphazoline (B1676943) | Alpha-adrenergic and Octopamine Receptors | Agonist | Acts on multiple receptor systems |
By investing in the development of a new generation of highly selective research tools, scientists will be able to dissect the complexities of the octopaminergic system with unprecedented precision, leading to a much clearer understanding of its diverse functions.
Conceptual Advancements in Neuromodulation and Behavioral Plasticity Theories Based on Octopamine Research
Research on the octopaminergic system has already made significant contributions to our understanding of neuromodulation and behavioral plasticity. nih.govnih.gov Future investigations into the roles of (-)-Octopamine hydrochloride and endogenous octopamine are expected to drive further conceptual advancements in these fields. The relative simplicity of invertebrate nervous systems, combined with powerful genetic tools, makes the octopaminergic system an ideal model for exploring fundamental principles of how neural circuits are reconfigured to produce flexible behaviors.
One area where octopamine research is poised to make a major impact is in our understanding of how the brain integrates internal states with external sensory information to guide behavioral choices. Octopamine has been implicated in a wide range of behaviors that are influenced by internal states such as hunger, stress, and arousal. pnas.orgbiorxiv.org By dissecting the octopaminergic circuits that mediate these effects, researchers can develop more sophisticated models of how the brain generates adaptive behaviors.
Future research is also likely to challenge and refine existing theories of learning and memory. For a long time, octopamine was primarily considered a "reward" signal in associative learning. biorxiv.orguni-muenchen.denih.gov However, more recent evidence suggests that its role is more nuanced, potentially involving the modulation of attention, motivation, and the salience of sensory cues. uni-koeln.de Investigations into the precise mechanisms by which octopamine influences synaptic plasticity in learning and memory circuits, such as the mushroom bodies in insects, will provide key insights into the cellular and molecular basis of memory formation. ucl.ac.uknih.govcore.ac.uknih.gov
Furthermore, the study of octopamine's role in social behaviors, such as aggression, offers a unique opportunity to explore the neural basis of social interaction. biorxiv.org By identifying the specific octopaminergic neurons and circuits that control aggressive displays, researchers can begin to unravel the complex interplay of genetic and environmental factors that shape social behavior.
Key conceptual questions that future octopamine research can address include:
How do neuromodulatory systems like the octopaminergic system encode and transmit information about an animal's internal state?
What are the general principles by which neuromodulators reconfigure neural circuits to produce context-appropriate behaviors?
How does the activity of neuromodulatory systems contribute to the formation, consolidation, and retrieval of memories?
What is the evolutionary relationship between the invertebrate octopaminergic system and the vertebrate noradrenergic system, and what can this tell us about the fundamental principles of neuromodulation? nih.gov
The answers to these questions will not only advance our understanding of the octopaminergic system itself but will also have broad implications for the fields of neuroscience, psychology, and even artificial intelligence, as we seek to build more sophisticated models of brain function and behavior. The ongoing exploration of the multifaceted roles of (-)-Octopamine hydrochloride will undoubtedly continue to be a fertile ground for new discoveries and conceptual breakthroughs.
Q & A
Q. What is the role of octopamine hydrochloride in invertebrate neurobiology, and how is it experimentally distinguished from tyramine?
Octopamine hydrochloride acts as a neurotransmitter, neuromodulator, and neurohormone in invertebrates, regulating processes like aggression, foraging, and metabolism . To distinguish it from tyramine in experiments, researchers often use receptor-specific agonists/antagonists or genetic knockdown models. For example, in Drosophila, octopamine’s activation of SIK3 signaling (via Octβ1R) can be isolated by comparing glial HDAC4 nuclear localization in tyramine-treated vs. octopamine-treated preparations .
Q. What are the solubility and storage recommendations for octopamine hydrochloride in cell culture studies?
Octopamine hydrochloride is highly soluble in water (≥50 mg/mL, ~263.66 mM) and DMSO (≥100 mg/mL, ~527.31 mM). For long-term stability, store at -20°C in a desiccated environment. Solutions should be aliquoted and used within one month to avoid degradation .
Q. How does octopamine hydrochloride interact with adrenergic and dopaminergic systems in mammalian cells?
Octopamine activates β3-adrenoceptors (β3-AR) and α2A-adrenoceptors in transfected mammalian cells (e.g., CHO cells), modulating cAMP pathways. Its structural similarity to norepinephrine allows competitive binding assays using radiolabeled ligands (e.g., ³H-RA-642) to quantify receptor affinity .
Advanced Research Questions
Q. How can researchers design experiments to resolve contradictory data on octopamine’s bidirectional regulation of glial potassium buffering?
In Drosophila, octopamine’s dual effects on glial K⁺ buffering depend on receptor-specific pathways:
- Low levels : Activate Octβ1R (inhibitory GPCR), enhancing SIK3 signaling and K⁺ buffering.
- High levels : Activate OAMB (stimulatory GPCR), increasing PKA activity and inhibiting SIK3. Experimental design: Use diets supplemented with 30 mg/mL octopamine hydrochloride to induce nerve edema, then apply tissue-specific RNAi (e.g., glial PKA-C1 knockdown) to isolate pathways .
Q. What methodologies are recommended for quantifying octopamine’s effects on insect behavior, and how are confounders controlled?
- Aggression assays : Treat ants with epinastine (octopamine antagonist) and monitor encounter outcomes via video tracking .
- Heartbeat analysis : In cockroaches, use physiological saline containing 0.1 mM octopamine hydrochloride and record cardiac activity under stereomicroscopy. Control for systemic effects by co-administering receptor blockers (e.g., phentolamine for α-adrenoceptors) .
Q. How can researchers validate the specificity of octopamine hydrochloride in receptor binding studies?
- Competitive binding assays : Use ³H-labeled octopamine and displace with unlabeled ligands (e.g., clonidine for α2-AR).
- Knockout models : Compare binding in wild-type vs. β3-AR⁻/⁻ cells to confirm target specificity .
Data Contradiction and Reproducibility
Q. Why do studies report conflicting results on octopamine’s role in glycogenolysis across species?
Discrepancies arise from species-specific receptor expression. For example:
Q. How can batch-to-batch variability in octopamine hydrochloride impact experimental outcomes?
Purity (≥95%) and stereochemical consistency are critical. Always request certificates of analysis (CoA) for HPLC traces and optical rotation data. For chiral studies, use (-)-enantiomer-specific batches to avoid confounding results from racemic mixtures .
Methodological Best Practices
Q. What in vitro models are optimal for studying octopamine’s neuromodulatory effects?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
